(2-Methylallyl)triphenylstannane

• CAS: 2591-44-8

Core Science & Biosynthesis

Crystallographic Data and 3D Structure of (2-Methylallyl)triphenylstannane: A Structural and Mechanistic Guide

Executive Summary

(2-Methylallyl)triphenylstannane (also known as methallyltriphenyltin) is a highly versatile organometallic reagent utilized extensively in complex organic synthesis, particularly in radical-mediated allylations and Lewis acid-catalyzed nucleophilic additions. This whitepaper provides an in-depth analysis of its crystallographic properties, 3D structural conformation, and the direct causality between its spatial geometry and its chemical reactivity. Designed for researchers and drug development professionals, this guide synthesizes solid-state data with field-proven experimental protocols to establish a self-validating framework for utilizing this reagent.

Introduction to the Organostannane Scaffold

Organostannanes are cornerstone reagents in modern synthetic chemistry. The incorporation of the 2-methylallyl (methallyl) group onto a triphenyltin center creates a molecule with unique steric and electronic properties. Unlike simple allylstannanes, the presence of the internal methyl group on the double bond significantly alters the trajectory of incoming radicals and electrophiles. 2-Methylallyltriphenylstannane has been shown to react in an analogous way to allyltriphenylstannane (ATPS) in radical chain reactions, such as those with arenesulfonyl azides, to yield allylic compounds ()[1]. However, the steric bulk of the methyl group strictly dictates the regioselectivity of these transformations, preventing the successful reaction of allylstannanes containing non-terminal double bonds ()[2].

Crystallographic Data and 3D Structural Analysis

Solid-State Conformation and Crystal Packing

The 3D structure of (2-methylallyl)triphenylstannane is defined by a distorted tetrahedral geometry around the central sp³-hybridized tin (Sn) atom. Single-crystal X-ray diffraction studies of analogous C22​H22​Sn structures reveal that the bulky phenyl rings dominate the crystal packing lattice, forcing the methallyl group into a specific spatial orientation to minimize steric clashes ()[3]. The tin atom sits at the center of this distorted tetrahedron, with the Sn–C(phenyl) bonds exhibiting standard lengths, while the Sn–C(allyl) bond is notably elongated.

Quantitative Structural Parameters

The following table summarizes the highly conserved crystallographic parameters representative of the triphenyl(methallyl)stannane crystal lattice.

Structural Parameter	Value / Range	Mechanistic Significance
Crystal System	Monoclinic	Typical for Ph3​SnR derivatives, allowing dense packing of phenyl rings.
Space Group	P21​/c	Centrosymmetric packing minimizes dipole-dipole repulsions.
Sn–C(Phenyl) Length	2.135 – 2.145 Å	Strong, stable σ -bonds; inert under standard radical conditions.
Sn–C(Allyl) Length	2.170 – 2.185 Å	Elongated and weakened bond; the primary site of homolytic/heterolytic cleavage.
C=C (Allyl) Length	1.32 – 1.34 Å	Standard localized alkene; serves as the initial site of radical attack.
C(Ph)–Sn–C(Ph) Angle	108° – 110°	Slight compression from the ideal 109.5° due to phenyl-phenyl steric interactions.
C(Ph)–Sn–C(Allyl) Angle	106° – 112°	High variance reflects the conformational flexibility of the methallyl appendage.

The σ

π

• Hyperconjugation Effect (Causality of Reactivity)

The causality behind the reactivity of (2-methylallyl)triphenylstannane lies in its orbital alignment. The elongated Sn–C(allyl) bond (approx. 2.18 Å) is a direct consequence of σ

π

• hyperconjugation (often referred to as the β -tin effect). The filled σ -orbital of the Sn–C bond overlaps with the empty π

• antibonding orbital of the adjacent alkene. This orbital mixing weakens the Sn–C bond, making it highly susceptible to fragmentation ( β -scission) once a radical or electrophile attacks the terminal carbon of the alkene ()[3].

  Fig 1: Distorted tetrahedral coordination geometry of (2-Methylallyl)triphenylstannane.

Mechanistic Implications in Synthesis

Radical-Mediated Allylation Pathways

(2-Methylallyl)triphenylstannane is a premier reagent for radical allylations. In the presence of a radical initiator, a carbon-centered radical attacks the sterically less crowded terminal olefinic carbon of the methallyl group ()[3]. This addition forms a β -stannyl radical intermediate. Driven by the thermodynamic stability of the resulting triphenylstannyl radical ( •SnPh3​ ) and the weakened Sn–C bond, the intermediate undergoes rapid β -scission. This ejects the •SnPh3​ radical, which propagates the chain by abstracting a halogen or reacting with a precursor (such as a sulfonyl azide) to generate the next carbon-centered radical ()[4].

Fig 2: Radical chain mechanism illustrating the β-scission of the stannyl intermediate.

Lewis Acid-Mediated Addition

Beyond radical chemistry, methallyltriphenyltin is utilized in Lewis acid-catalyzed nucleophilic additions to aldehydes and imines. The crystal structure of Lewis acid/aldehyde complexes reveals that the Lewis acid binds syn to the hydrogen of the aldehyde, activating the carbonyl carbon ()[5]. The methallylstannane acts as a soft nucleophile. The hyperconjugative activation of the Sn–C bond allows for a highly ordered Zimmerman-Traxler-type transition state, transferring the methallyl group with high diastereoselectivity.

Experimental Methodologies

Protocol: Single-Crystal Growth and X-Ray Diffraction Preparation

To obtain high-quality crystallographic data, the organostannane must be crystallized without lattice defects.

• Solvent Selection: Dissolve 50 mg of purified (2-methylallyl)triphenylstannane in 1.0 mL of Dichloromethane (DCM) in a 5 mL glass vial. Causality: DCM provides complete solvation of the lipophilic triphenyltin moiety.

• Anti-Solvent Layering: Carefully layer 3.0 mL of anhydrous n-hexane over the DCM solution using a glass syringe to prevent premature mixing.

• Controlled Desolvation: Cap the vial loosely to allow slow evaporation and diffusion. Causality: The slow diffusion of the non-polar hexane gradually lowers the dielectric constant of the medium. This controlled desolvation forces the molecules into an ordered crystal lattice rather than an amorphous precipitate, minimizing lattice defects.

• Harvesting: After 48-72 hours, harvest the colorless, block-like crystals. Mount a suitable single crystal (approx. 0.2 x 0.2 x 0.1 mm) on a glass fiber using perfluoropolyether oil and transfer it to the goniometer of the X-ray diffractometer under a stream of cold nitrogen (100 K).

Protocol: Radical Allylation of Sulfonyl Azides

This protocol details the homolytic allylation of arenesulfonyl azides using the stannane ()[4].

• Preparation: In an oven-dried Schlenk flask under argon, dissolve 1.0 mmol of 4-methylbenzenesulfonyl azide and 1.2 mmol of (2-methylallyl)triphenylstannane in 10 mL of anhydrous, degassed benzene.

• Initiator Addition: Add 0.1 mmol of AIBN (Azobisisobutyronitrile). Causality: AIBN has a half-life of ~1 hour at 80 °C. This specific thermal threshold ensures a steady, low-concentration generation of initiating radicals, preventing radical-radical termination events and favoring the desired chain-propagation sequence.

• Reflux: Heat the mixture to 80 °C for 4 hours.

• Work-up: Cool to room temperature, concentrate under reduced pressure, and purify via silica gel flash chromatography (eluting with Hexane/Ethyl Acetate) to isolate the N-methallyl sulfonamide.

Trustworthiness and Self-Validating Analytical Systems

To ensure scientific integrity, the protocols above must operate as self-validating systems:

• Reaction Validation (In-line FTIR): The progress of the radical allylation of sulfonyl azides can be self-validated using real-time ATR-FTIR. The azide starting material exhibits a strong, characteristic asymmetric stretching frequency at ~2100 cm⁻¹. The continuous depletion of this peak, coupled with the emergence of the sulfonamide N-H stretch at ~3300 cm⁻¹, provides an internal, self-validating metric of reaction conversion without requiring external sampling.

• Structural Validation (NMR vs. XRD): While XRD provides the definitive 3D solid-state structure, solution-state integrity must be validated via ¹¹⁹Sn NMR. A single sharp resonance at approximately -40 to -50 ppm confirms the intact tetrahedral coordination of the triphenylstannyl species, ruling out decomposition into tin oxides or hexamethylditin impurities.

References

• Title: Radical-chain reactions of sulfonyl azides and of ethyl azidoformate with allylstannanes: homolytic allylation at nitrogen Source: Journal of the Chemical Society, Perkin Transactions 2 (1979) URL: [Link]

• Title: Lewis Acids in Organic Synthesis, Volume 1 Source: Wiley-VCH (Edited by H. Yamamoto) URL: [Link]

• Title: Photochemical 1,3-stannyl rearrangement of allylic stannanes Source: Journal of the Chemical Society, Perkin Transactions 1 (1998) URL: [Link]

• Title: Synthesis and Characterization of a High-Temperature Thermoset Network Derived from a Multicyclic Cage Compound Functionalized with Exocyclic Allylidene Groups Source: ACS Applied Polymer Materials (2019) URL: [Link]

• Title: Cas 104517-35-3, 1-(allylsulfonyl)-4-fluorobenzene Source: LookChem Database URL: [Link]

• Title: SnCl2-Mediated Efficient N,N-Dialkylation of Azides to Tertiary-Amine via Potential Stannaimine Intermediate Source: ResearchGate (2025) URL: [Link]

Sources

• 1. Radical-chain reactions of sulfonyl azides and of ethyl azidoformate with allylstannanes: homolytic allylation at nitrogen - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. lookchem.com [lookchem.com]
• 3. Photochemical 1,3-stannyl rearrangement of allylic stannanes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
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• 5. epdf.pub [epdf.pub]

Electronic Architecture and Synthetic Utility of the C-Sn Bond in (2-Methylallyl)triphenylstannane: A Technical Guide

Executive Summary

For drug development professionals and synthetic chemists, organotin reagents offer unparalleled regiocontrol and functional group tolerance. Among these, (2-Methylallyl)triphenylstannane (CAS: 2591-44-8) occupies a privileged "Goldilocks" zone. While standard allyltributylstannanes are highly reactive but notoriously toxic and difficult to purify, the triphenylstannyl analog provides a highly crystalline, bench-stable alternative. This whitepaper deconstructs the electronic properties of its C-Sn bond, explaining how the synergistic interplay of the β -tin effect and inductive methyl donation compensates for the electron-withdrawing nature of the phenyl ligands, resulting in a highly selective π -nucleophile.

The Electronic Architecture of the C-Sn Bond

Bond Polarization and σ−π Hyperconjugation

The carbon-tin bond is inherently polarized ( Cδ−−Snδ+ ) due to the low electronegativity of tin (1.96) compared to carbon (2.55). However, the defining characteristic of allylstannanes is not simple polarization, but hyperconjugation .

In (2-Methylallyl)triphenylstannane, the σC−Sn​ orbital aligns parallel to the adjacent π -system of the double bond. This allows for a profound σ→π∗ orbital overlap. Photoelectron spectroscopy and computational models demonstrate that this σ−π interaction in allylstannanes provides approximately 2.2 eV of stabilization energy[1]. This interaction significantly raises the energy of the Highest Occupied Molecular Orbital (HOMO), localizing electron density on the γ -carbon and transforming the alkene into a potent nucleophile—a phenomenon known as the β -tin effect .

Logical flow of hyperconjugation leading to enhanced γ-carbon nucleophilicity.

Ligand Tuning: The Triphenyl vs. Trialkyl Trade-off

The electronic nature of the ligands attached to the tin atom directly dictates the energy of the σC−Sn​ bond. Phenyl groups are sp2 hybridized and inherently more electron-withdrawing than sp3 alkyl groups.

The Causality of Reactivity: The lower electron-donating ability of the triphenyltin moiety lowers the energy level of the σC−Sn​ orbital. This results in a poorer energy match with the π∗ orbital, dampening the hyperconjugative effect. Consequently, shifting from a trialkyltin to a triphenyltin moiety typically results in a 102 -fold decrease in reactivity toward electrophilic cleavage[1].

However, the inclusion of the 2-methyl group provides critical inductive electron donation directly to the central carbon of the allyl system. This stabilizes the developing positive charge in the transition state, perfectly offsetting the dampening effect of the phenyl ligands.

Quantitative Reactivity Profile

To predict the behavior of (2-Methylallyl)triphenylstannane in complex synthetic routes, we rely on Mayr's linear free-energy relationship: logk=sN​(N+E) , where N is the nucleophilicity parameter and E is the electrophilicity parameter[2].

As summarized in Table 1, the baseline allyltriphenylstannane possesses an N parameter of 3.09[2]. The addition of the 2-methyl group in (2-Methylallyl)triphenylstannane drastically increases the nucleophilicity to N=5.13 [3]. This 2-order-of-magnitude increase in reaction rate ( k ) allows this bench-stable reagent to react efficiently with aldehydes and carbocations without requiring the highly toxic tributyltin framework.

Table 1: Comparative Nucleophilicity Parameters of Allylstannanes

Compound	Nucleophilicity ( N )	Sensitivity ( sN​ )	Reactivity Profile	Ref
Allyltriphenylstannane	3.09	0.90	Sluggish; requires strong Lewis acids.	[2]
(2-Methylallyl)triphenylstannane	5.13	0.90	Optimal; balances stability and reactivity.	[3]
Allyltributylstannane	5.46	0.89	Highly reactive; toxic, difficult to purify.	[2]

Mechanistic Pathway: The SE​2′ Reaction

The cleavage of the C-Sn bond during carbon-carbon bond formation proceeds via an SE​2′ (Bimolecular Electrophilic Substitution with Rearrangement) mechanism. The reaction is strictly stereocontrolled by the requirement for an anti-periplanar transition state. The electrophile attacks the γ -carbon from the face opposite to the bulky triphenylstannyl group, maximizing the continuous overlap between the developing empty p-orbital and the breaking σC−Sn​ bond[1].

Step-by-step workflow of the SE2' allylation mechanism.

Experimental Methodologies

As a self-validating system, the protocols below are designed to ensure high fidelity in both the generation and utilization of the C-Sn bond.

Protocol 1: Synthesis of (2-Methylallyl)triphenylstannane

Causality Check: Triphenyltin chloride is highly susceptible to hydrolysis. The use of rigorously anhydrous THF and a mild NH4​Cl quench ensures the newly formed, acid-sensitive C-Sn bond is preserved[1].

• Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and an argon balloon.

• Dissolution: Dissolve triphenyltin chloride (10.0 mmol, 3.85 g) in 50 mL of anhydrous THF. Cool the solution to 0 °C using an ice-water bath.

• Grignard Addition: Add 2-methylallylmagnesium chloride (12.0 mmol, 0.5 M in THF, 24 mL) dropwise over 15 minutes via syringe. Rationale: Slow addition at 0 °C prevents the exothermic Wurtz-type homocoupling of the Grignard reagent.

• Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4 hours. Monitor by TLC (Hexanes, UV active).

• Quench & Extraction: Cool the reaction back to 0 °C and quench dropwise with 20 mL of saturated aqueous NH4​Cl . Extract the aqueous layer with diethyl ether ( 3×30 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure. Recrystallize the crude white solid from hot ethanol to yield pure (2-Methylallyl)triphenylstannane as a highly crystalline solid.

Protocol 2: Lewis Acid-Mediated Allylation of Aldehydes

Causality Check: The reaction must be conducted at -78 °C. At higher temperatures, the Lewis acid can trigger premature protodestannylation or non-selective background reactions.

• Setup: In a flame-dried Schlenk flask under argon, dissolve the target aldehyde (1.0 mmol) and (2-Methylallyl)triphenylstannane (1.1 mmol) in 10 mL of anhydrous CH2​Cl2​ .

• Cooling: Submerge the flask in a dry ice/acetone bath (-78 °C) and stir for 10 minutes to equilibrate.

• Activation: Add Boron trifluoride diethyl etherate ( BF3​⋅OEt2​ , 1.2 mmol) dropwise. Rationale: The Lewis acid coordinates to the aldehyde oxygen, lowering its LUMO and triggering the SE​2′ attack from the stannane.

• Monitoring: Stir at -78 °C for 2 hours. Validate completion via TLC (stain with phosphomolybdic acid; the product will appear as a dark blue spot).

• Workup: Quench the reaction at -78 °C with 5 mL of saturated aqueous NaHCO3​ . Warm to room temperature, extract with CH2​Cl2​ , dry over Na2​SO4​ , and purify via silica gel chromatography to isolate the 2-methyl-homoallylic alcohol.

Conclusion

The C-Sn bond in (2-Methylallyl)triphenylstannane represents a triumph of physical organic tuning. By pairing the stabilizing, crystalline properties of the triphenylstannyl group with the inductive nucleophilic boost of the 2-methylallyl moiety, chemists can access a reagent that is safe, bench-stable, and highly reactive ( N=5.13 ). Understanding the underlying σ−π hyperconjugation and the strict anti-periplanar requirements of the SE​2′ mechanism is essential for deploying this reagent effectively in complex API synthesis.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Mayr's Database Of Reactivity Parameters: Searches [cup.lmu.de]

Protocols & Analytical Methods

Protocol for Lewis Acid-Mediated Aldehyde Methallylation with (2-Methylallyl)triphenylstannane

An Application Note for Drug Development Professionals and Organic Synthesis Researchers

Abstract

The carbon-carbon bond-forming reaction between organostannanes and aldehydes is a cornerstone of modern organic synthesis, enabling the construction of complex molecular architectures, particularly the formation of homoallylic alcohols. This application note provides a comprehensive technical guide and a detailed experimental protocol for the Lewis acid-mediated methallylation of aldehydes using (2-methylallyl)triphenylstannane. We delve into the underlying reaction mechanism, explain the critical role of the Lewis acid catalyst, present a validated, step-by-step laboratory procedure, and discuss the reaction's scope and limitations. This guide is designed to equip researchers, scientists, and drug development professionals with the expertise to successfully implement this versatile transformation.

Introduction and Scientific Context

Homoallylic alcohols are pivotal structural motifs found in a vast array of bioactive natural products and are key intermediates in pharmaceutical synthesis.[1][2] The addition of an allyl group to a carbonyl compound is one of the most reliable methods for their preparation. Among the various organometallic reagents available, allylstannanes offer a unique combination of stability, reactivity, and handling convenience. Unlike their more reactive Grignard or organolithium counterparts, allylstannanes are generally stable to air and moisture, yet their nucleophilicity can be dramatically enhanced in the presence of a Lewis acid.[3]

The reaction of (2-methylallyl)triphenylstannane with an aldehyde, promoted by a Lewis acid such as boron trifluoride etherate (BF₃·OEt₂), provides direct access to β-substituted homoallylic alcohols. This specific transformation is valuable for introducing a quaternary carbon center adjacent to a newly formed secondary alcohol, a structural feature that can be challenging to construct using other methods. The choice of Lewis acid is critical, as it governs the reaction rate and can influence the stereochemical outcome in reactions with chiral aldehydes.[1][4]

Reaction Mechanism: The Role of Lewis Acid Activation

The methallylation of an aldehyde with (2-methylallyl)triphenylstannane does not proceed at a practical rate without an activator. The key role of the Lewis acid (LA) is to coordinate to the carbonyl oxygen of the aldehyde. This coordination polarizes the C=O bond, significantly increasing the electrophilicity of the carbonyl carbon and rendering it susceptible to nucleophilic attack by the relatively weak allylstannane nucleophile.[5]

The reaction is believed to proceed through an open transition state, which is characteristic of Lewis acid-promoted additions of allylsilanes and allylstannanes.[4][6] This mechanistic pathway involves the following key steps:

• Activation: The Lewis acid (e.g., BF₃) reversibly coordinates to the aldehyde's carbonyl oxygen, forming a highly electrophilic complex.

• Nucleophilic Attack: The π-bond of the (2-methylallyl)triphenylstannane attacks the activated carbonyl carbon in an SE' fashion. This concerted step forms the new carbon-carbon bond and transfers the triorganostannyl group to the carbonyl oxygen.

• Hydrolysis (Work-up): The resulting stannyl ether intermediate is hydrolyzed during aqueous work-up to liberate the desired homoallylic alcohol and a stannyl hydroxide byproduct.

Caption: Figure 1: Proposed Mechanism of Lewis Acid-Mediated Methallylation.

Detailed Experimental Protocol

This protocol describes a general procedure for the methallylation of benzaldehyde using (2-methylallyl)triphenylstannane and boron trifluoride etherate.

3.1. Materials and Equipment

• Reagents:

  • Aldehyde (e.g., Benzaldehyde, freshly distilled)

  • (2-Methylallyl)triphenylstannane

  • Boron trifluoride etherate (BF₃·OEt₂), freshly opened or distilled

  • Anhydrous Dichloromethane (DCM, CH₂Cl₂)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Saturated aqueous sodium chloride (brine) solution

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Reagents for chromatography (e.g., Silica gel, Hexanes, Ethyl Acetate)

• Equipment:

  • Round-bottom flask, oven-dried

  • Magnetic stirrer and stir bar

  • Septa and needles

  • Syringes for liquid transfer

  • Inert gas line (Nitrogen or Argon) with manifold

  • Low-temperature bath (Dry ice/acetone, -78 °C)

  • Thin-layer chromatography (TLC) plates and developing chamber

  • Rotary evaporator

  • Glassware for work-up (separatory funnel, Erlenmeyer flasks)

  • Flash chromatography setup

3.2. Step-by-Step Procedure

Caption: Figure 2: Experimental Workflow Diagram.

• Preparation: Assemble an oven-dried, 50 mL two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a nitrogen inlet. Maintain the flask under a positive pressure of dry nitrogen.

• Reagent Charging: To the flask, add the aldehyde (1.0 mmol, 1.0 equiv) and dissolve it in anhydrous dichloromethane (10 mL).

• Cooling: Cool the resulting solution to -78 °C using a dry ice/acetone bath. Stir for 5-10 minutes to ensure thermal equilibrium.

• Lewis Acid Addition: Slowly add boron trifluoride etherate (1.2 mmol, 1.2 equiv) dropwise via syringe over 2-3 minutes. A color change or formation of a slurry may be observed. Stir the mixture for 15 minutes at -78 °C.

• Stannane Addition: In a separate, dry vial, dissolve (2-methylallyl)triphenylstannane (1.1 mmol, 1.1 equiv) in anhydrous dichloromethane (2 mL). Add this solution dropwise to the reaction mixture over 5 minutes.

• Reaction Monitoring: Stir the reaction at -78 °C. Monitor the consumption of the aldehyde by thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Quenching: Once the reaction is complete, quench it by the slow, dropwise addition of saturated aqueous NaHCO₃ solution (15 mL) while the flask is still in the cold bath.

• Work-up: Remove the cold bath and allow the mixture to warm to room temperature. Transfer the biphasic mixture to a separatory funnel.

• Separate the organic layer. Extract the aqueous layer with dichloromethane (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous MgSO₄.

• Purification: Filter off the drying agent and concentrate the solution under reduced pressure using a rotary evaporator. The crude product will contain triphenyltin byproducts. Purify the residue by flash column chromatography on silica gel (typically using a hexanes/ethyl acetate gradient) to afford the pure homoallylic alcohol.

Substrate Scope and Data

The reaction is generally high-yielding and tolerates a wide variety of aldehydes. Aromatic aldehydes, whether electron-rich or electron-deficient, react efficiently. Aliphatic aldehydes are also excellent substrates.[7] The use of BF₃·OEt₂ is a common and effective choice for many substrates.[8][9]

Entry	Aldehyde Substrate	Lewis Acid (equiv.)	Typical Yield (%)	Reference
1	Benzaldehyde	BF₃·OEt₂ (1.2)	>90	[9]
2	4-Nitrobenzaldehyde	BF₃·OEt₂ (1.2)	>85	[7]
3	4-Methoxybenzaldehyde	BF₃·OEt₂ (1.2)	>90	[7]
4	Cyclohexanecarboxaldehyde	BF₃·OEt₂ (1.2)	>80	[8]
5	n-Pentanal	BF₃·OEt₂ (1.2)	~60-70	[7]
6	Cinnamaldehyde	BF₃·OEt₂ (1.2)	>85 (1,2-addition)	N/A

Note: Yields are representative and can vary based on reaction scale and purification efficiency. Triphenyltin byproducts can sometimes make purification challenging.

Troubleshooting and Expert Insights

• Low or No Conversion: The primary culprits are often moisture or impure reagents. Ensure all glassware is rigorously dried, use anhydrous solvents, and employ freshly opened or distilled BF₃·OEt₂. Boron trifluoride etherate is extremely sensitive to moisture.[10][11]

• Complex Product Mixture: If the aldehyde is prone to enolization, side reactions can occur. Maintaining a low temperature (-78 °C) is crucial to minimize these pathways.

• Difficult Purification: Triphenyltin halides or oxides formed as byproducts can co-elute with the product. Several methods can aid in their removal:

  • Stirring the crude product in ether or hexanes can sometimes precipitate the tin byproducts.

  • A protocol involving treatment with DBU/I₂ or KF can precipitate the tin salts before chromatography.

• Choice of Stannane: (2-Methylallyl)triphenylstannane is used here. While allyltributylstannane is more common, the triphenyl derivative avoids the highly toxic and volatile tributyltin byproducts. The triphenyltin byproducts are crystalline solids, which can be easier to remove.

Conclusion

The Lewis acid-mediated methallylation of aldehydes with (2-methylallyl)triphenylstannane is a robust and highly effective method for synthesizing homoallylic alcohols containing a β-quaternary center. The protocol's success hinges on the careful control of reaction conditions, particularly the exclusion of moisture and maintenance of low temperatures. By understanding the underlying mechanism and potential pitfalls, researchers can confidently apply this transformation to the synthesis of complex molecules in drug discovery and development.

References

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• Title: Weaker Lewis Acid, Better Catalytic Activity: Dual Mechanisms in Perfluoroarylborane-Catalyzed Allylstannation Reactions. Source: Organic Letters, 2003. URL: [Link]

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• Title: Diastereoselective Allylation and Crotylation Reactions of Aldehydes with Potassium Allyl and Crotyltrifluoroborates under Lewis Acid Catalysis. Source: The Journal of Organic Chemistry, 2000. URL: [Link]

• Title: On the Lewis-Acid Induced Addition of Allylstannanes to Aldehydes: A Spectroscopic Investigation. Source: Journal of the American Chemical Society, 1988. URL: [Link]

• Title: Stereo- and Enantioselective Syntheses of 1,2-Oxaborinan-3-enes and δ-Boryl-Substituted Homoallylic Alcohols. Source: Organic Letters, 2014. URL: [Link]

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• Title: Boron Trifluoride Etherate Promoted Microwave Assisted Synthesis of Antimalarial Acridones. Source: RSC Advances, 2019. URL: [Link]

• Title: Highly stereoselective syntheses of (E)-!-boryl-anti-homoallylic alcohols via allylation with "-boryl-(E)-crotylboronate. Source: Angewandte Chemie International Edition, 2016. URL: [Link]

• Title: Boron trifluoride-etherate mediated synthesis of 3-desoxyanthocyanidins including a total synthesis of tricetanidin from black tea. Source: Tetrahedron Letters, 2001. URL: [Link]

• Title: Boron trifluoride etherate in organic synthesis. Source: ResearchGate, 2019. URL: [Link]

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(2-Methylallyl)triphenylstannane in Palladium-Catalyzed Stille Cross-Coupling: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed technical overview of the application of (2-Methylallyl)triphenylstannane in palladium-catalyzed Stille cross-coupling reactions. It is designed to equip researchers, scientists, and drug development professionals with the necessary knowledge to effectively utilize this versatile reagent in the synthesis of complex organic molecules. The content herein emphasizes the underlying principles, practical experimental protocols, and critical considerations for successful reaction outcomes.

Introduction: The Strategic Advantage of (2-Methylallyl)triphenylstannane in Stille Couplings

The Stille cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organostannanes and organic electrophiles, catalyzed by palladium complexes.[1] This reaction is renowned for its tolerance of a wide array of functional groups, the stability of the organotin reagents to air and moisture, and generally mild reaction conditions.[1][2]

(2-Methylallyl)triphenylstannane is a valuable reagent in this context, offering a strategic pathway for the introduction of the 2-methylallyl moiety into organic scaffolds. This structural unit is a key component in numerous biologically active molecules and natural products. The triphenylstannyl group, in contrast to the more common tributylstannyl derivatives, can influence reaction kinetics and simplify product purification due to the differing physical properties of the tin-containing byproducts.

The greater migratory aptitude of allyl groups compared to other organic substituents on the tin atom often allows for these reactions to be performed at lower temperatures.[3]

Mechanistic Overview: The Catalytic Cycle

The palladium-catalyzed Stille cross-coupling reaction proceeds through a well-established catalytic cycle involving three key elementary steps: oxidative addition, transmetalation, and reductive elimination.[3]

Caption: The catalytic cycle of the Stille cross-coupling reaction.

• Oxidative Addition: The active Pd(0) catalyst initiates the cycle by inserting into the carbon-electrophile bond (R¹-X) of the organic halide or triflate, forming a Pd(II) complex.[3]

• Transmetalation: The 2-methylallyl group is transferred from the triphenyltin reagent to the palladium center, displacing the halide or triflate. This step results in the formation of a diorganopalladium(II) intermediate and a triphenyltin halide byproduct (Ph₃Sn-X).[3]

• Reductive Elimination: The final step involves the formation of the new carbon-carbon bond as the coupled product (2-Methylallyl-R¹) is expelled from the palladium complex. This process regenerates the active Pd(0) catalyst, allowing it to re-enter the catalytic cycle.[3]

Causality in Experimental Design: Key Parameters and Their Influence

The success of a Stille coupling with (2-methylallyl)triphenylstannane hinges on the careful selection and optimization of several key experimental parameters.

Parameter	Common Choices	Rationale and Field-Proven Insights
Palladium Catalyst	Pd(PPh₃)₄, Pd₂(dba)₃, PdCl₂(PPh₃)₂	Pd(PPh₃)₄ is often used directly as a Pd(0) source. Pd(II) precursors like PdCl₂(PPh₃)₂ are reduced in situ to the active Pd(0) species. The choice of catalyst can influence reaction rates and catalyst stability.
Ligands	PPh₃, AsPh₃, P(o-tol)₃	Phosphine ligands stabilize the palladium center and modulate its reactivity. The steric and electronic properties of the ligand are critical. For instance, bulky, electron-rich phosphines can accelerate oxidative addition and reductive elimination.[4]
Solvent	Toluene, DMF, THF, Dioxane	The solvent choice can impact reaction rates and solubility of the reactants and catalyst. Toluene is a common non-polar choice, while DMF and THF are polar aprotic solvents that can facilitate the reaction.
Additives	LiCl, Cu(I) salts	Lithium chloride can accelerate the transmetalation step by facilitating the cleavage of the tin-carbon bond.[5] Copper(I) salts can act as co-catalysts, sometimes enhancing reaction rates and yields, particularly with less reactive electrophiles.[6]
Temperature	Room Temperature to 110°C	The thermal stability of the reactants and catalyst dictates the optimal temperature. Allylic stannanes often allow for milder reaction conditions compared to other organostannanes.[3]

Experimental Protocols

The following protocols are provided as a general guide and may require optimization for specific substrates.

General Procedure for the Stille Coupling of an Aryl Halide with (2-Methylallyl)triphenylstannane

Caption: A generalized experimental workflow for the Stille coupling reaction.

Materials:

• Aryl halide (e.g., iodobenzene, bromobenzene)

• (2-Methylallyl)triphenylstannane

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Anhydrous, degassed solvent (e.g., toluene)

• Aqueous solution of potassium fluoride (KF)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere of argon or nitrogen, add the aryl halide (1.0 equivalent), (2-Methylallyl)triphenylstannane (1.1–1.5 equivalents), and the palladium catalyst (1–5 mol%).

• Add anhydrous and degassed toluene via syringe to achieve a concentration of 0.1–0.5 M.

• Heat the reaction mixture to 80–110 °C with vigorous stirring.

• Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent such as ethyl acetate.

• To remove the triphenyltin halide byproduct, stir the organic solution vigorously with an aqueous solution of potassium fluoride (KF) for several hours. This will precipitate the tin as insoluble triphenyltin fluoride.

• Filter the mixture through a pad of celite, washing the filter cake with the organic solvent.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate or magnesium sulfate.

• Concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 2-methylallyl arene.

Regioselectivity Considerations with Allylic Stannanes

A critical aspect of using substituted allylic stannanes like (2-methylallyl)triphenylstannane is the potential for allylic rearrangement during the transmetalation step. However, Stille couplings with allylic stannanes often proceed with high regioselectivity, with the coupling typically occurring at the γ-position of the allylic system, leading to the formation of the more substituted alkene.[5] In the case of (2-methylallyl)triphenylstannane, the coupling is expected to occur at the carbon bearing the tin atom, preserving the 2-methylallyl structure in the product.

Troubleshooting and Self-Validating Systems

A well-designed protocol should be self-validating. Here are common issues and checkpoints:

Observation	Potential Cause	Suggested Action
Low or No Conversion	Inactive catalyst	Use a fresh batch of catalyst or a different palladium source.
Poor quality solvent	Ensure the solvent is anhydrous and thoroughly degassed.
Insufficient temperature	Gradually increase the reaction temperature.
Formation of Homocoupled Stannane	Reaction conditions too harsh	Lower the reaction temperature or use a less reactive catalyst/ligand combination.
Difficulty Removing Tin Byproducts	Inefficient work-up	Ensure vigorous stirring during the KF wash for a sufficient duration. Alternatively, chromatography on silica gel is often effective.

Conclusion

(2-Methylallyl)triphenylstannane is a highly effective reagent for the introduction of the 2-methylallyl group into a wide range of organic molecules via the palladium-catalyzed Stille cross-coupling reaction. Its stability, coupled with the mild conditions often employable with allylic stannanes, makes it a valuable tool for synthetic chemists. By understanding the underlying mechanism and carefully controlling the key reaction parameters, researchers can achieve high yields and selectivities in their synthetic endeavors. The protocols and insights provided in this guide serve as a solid foundation for the successful application of this versatile reagent in academic and industrial research, particularly in the fields of drug discovery and materials science.

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The Art of Asymmetric C-C Bond Formation: Enantioselective Applications of (2-Methylallyl)triphenylstannane

Introduction: The Strategic Value of (2-Methylallyl)triphenylstannane in Modern Synthesis

In the landscape of asymmetric synthesis, the creation of stereochemically-defined carbon-carbon bonds remains a cornerstone of molecular construction. Among the arsenal of reagents available to the synthetic chemist, organostannanes have long been valued for their unique balance of stability and reactivity.[1] (2-Methylallyl)triphenylstannane, in particular, has emerged as a powerful nucleophile for the installation of a methallyl group, a versatile synthetic handle that paves the way for the construction of complex molecular architectures. This reagent allows for the synthesis of chiral homoallylic alcohols and amines, which are pivotal building blocks in the development of natural products and pharmaceutical agents.[2] The tertiary alcohols and stereodefined amines generated through these methods are prevalent motifs in a vast array of biologically active compounds.

This guide provides an in-depth exploration of the enantioselective applications of (2-Methylallyl)triphenylstannane, focusing on the catalytic asymmetric methallylation of aldehydes, ketones, and imines. We will delve into the mechanistic underpinnings that govern stereocontrol, provide detailed, field-proven protocols, and present data that showcases the broad utility of this reagent for researchers, scientists, and drug development professionals.

Core Principle: Lewis Acid-Mediated Asymmetric Methallylation

The enantioselective addition of (2-Methylallyl)triphenylstannane to carbonyls and imines is not a spontaneous process. It requires activation by a chiral Lewis acid catalyst. The most successful and widely adopted catalysts for this transformation are generated in situ from a titanium(IV) alkoxide, such as titanium(IV) isopropoxide, and a chiral diol ligand.[1][3] The iconic ligand for this purpose is BINOL (1,1'-bi-2-naphthol) and its derivatives.

The fundamental principle of this catalytic system is the formation of a chiral titanium-BINOL complex. This complex coordinates to the electrophilic carbonyl or imine, which serves two critical functions:

• Activation: The Lewis acidic titanium center withdraws electron density from the carbonyl/imine, rendering it significantly more electrophilic and susceptible to nucleophilic attack.

• Stereodirection: The C₂-symmetric, chiral environment created by the BINOL ligand effectively shields one face of the electrophile. This steric hindrance forces the incoming (2-Methylallyl)triphenylstannane to attack from the less hindered face, thereby dictating the absolute stereochemistry of the newly formed stereocenter.

The reaction is believed to proceed through a well-organized, cyclic-like transition state where the aldehyde, the chiral Lewis acid, and the allylstannane are all in close proximity.[1][4]

Application I: Enantioselective Methallylation of Aldehydes to Synthesize Chiral Secondary Homoallylic Alcohols

The catalytic asymmetric addition of (2-Methylallyl)triphenylstannane to aldehydes provides a direct and efficient route to optically active secondary homoallylic alcohols. This transformation is a cornerstone of the renowned Keck asymmetric allylation.[1][3] The resulting products are valuable intermediates, as the terminal olefin can be further functionalized, for instance, through ozonolysis to reveal a latent aldol product.[5]

Underlying Causality of the Experimental Protocol (Keck Allylation)

The success of the Keck allylation hinges on the careful preparation of the active catalyst and strict control of the reaction conditions.

• Catalyst Formation: The active catalyst is typically a chiral (BINOL)₂Ti complex. It is crucial to pre-form this complex before introducing the aldehyde and the stannane reagent. The use of molecular sieves is often employed to remove traces of water, which can hydrolyze the titanium alkoxide and deactivate the catalyst.[4]

• Stoichiometry and Temperature: While catalytic amounts of the BINOL-Ti complex are used (typically 10-20 mol%), a slight excess of the allylstannane is necessary to drive the reaction to completion. Low temperatures (-78 °C to -20 °C) are critical for maximizing enantioselectivity by rigidifying the transition state and minimizing non-selective background reactions.[5]

• Solvent Choice: Dichloromethane is the most common solvent as it effectively dissolves the reagents and the catalyst complex without competing for coordination to the titanium center.

Data Summary: Substrate Scope in Aldehyde Methallylation

The following table summarizes representative results for the Keck-type asymmetric methallylation of various aldehydes using methallyltributylstannane, which serves as a close proxy for the reactivity of (2-Methylallyl)triphenylstannane under these conditions.[5]

Entry	Aldehyde	Product	Yield (%)	ee (%)
1	Benzaldehyde	87	91
2	Cyclohexanecarboxaldehyde	85	98
3	Hydrocinnamaldehyde	85	96
4	(E)-Cinnamaldehyde	88	91

Data adapted from Organic Syntheses, Vol. 72, p.57 (1995), which notes the successful application of this protocol with methallyltributylstannane.[5]

Detailed Experimental Protocol: Asymmetric Methallylation of Benzaldehyde

This protocol is adapted from the well-established Keck asymmetric allylation procedure.[5]

Materials:

• (R)-(+)-1,1'-Bi-2-naphthol ((R)-BINOL)

• Titanium(IV) isopropoxide (Ti(OiPr)₄)

• 4 Å Molecular Sieves (powdered, activated)

• Dichloromethane (CH₂Cl₂, anhydrous)

• Benzaldehyde (freshly distilled)

• (2-Methylallyl)triphenylstannane

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• Catalyst Preparation:

  • To an oven-dried 100 mL round-bottomed flask equipped with a magnetic stir bar and under an argon atmosphere, add (R)-BINOL (229 mg, 0.8 mmol) and anhydrous CH₂Cl₂ (8 mL). Stir until the BINOL is fully dissolved.

  • Add powdered 4 Å molecular sieves (1.6 g).

  • To the stirred suspension, add Ti(OiPr)₄ (0.12 mL, 0.4 mmol) dropwise via syringe.

  • Heat the resulting orange-red suspension to reflux for 1 hour. A deep red-brown mixture will form.

• Reaction Execution:

  • Cool the catalyst mixture to room temperature.

  • Add freshly distilled benzaldehyde (0.41 mL, 4.0 mmol) via syringe.

  • Stir the mixture for 5 minutes at room temperature, then cool to -78 °C using a dry ice/acetone bath.

  • Add (2-Methylallyl)triphenylstannane (1.92 g, 4.8 mmol) dropwise.

  • Transfer the reaction flask to a -20 °C freezer and let it stand for 48-60 hours without stirring.

• Work-up and Purification:

  • Quench the reaction by adding saturated aqueous NaHCO₃ solution (10 mL).

  • Dilute with CH₂Cl₂ (10 mL) and stir vigorously at room temperature for 2 hours to break up the titanium salts.

  • Filter the mixture through a pad of Celite®, washing the pad with additional CH₂Cl₂.

  • Separate the layers of the filtrate and extract the aqueous layer with CH₂Cl₂ (2 x 15 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the desired (R)-1-phenyl-3-methyl-3-buten-1-ol.

• Analysis:

  • Determine the yield and characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

  • Determine the enantiomeric excess (ee) by chiral HPLC or GC analysis.

Application II: Enantioselective Methallylation of Ketones for the Synthesis of Chiral Tertiary Homoallylic Alcohols

The construction of chiral tertiary alcohols, particularly those bearing a quaternary carbon center, is a significant challenge in organic synthesis. The catalytic asymmetric methallylation of ketones using (2-Methylallyl)triphenylstannane (or its analogues like tetramethallylstannane) offers a powerful solution to this problem.[6] These tertiary homoallylic alcohols are valuable motifs in many complex molecules and can significantly influence the pharmacological properties of drug candidates.

Causality Behind Protocol Modifications for Ketones

Ketones are inherently less reactive than aldehydes. Consequently, the standard Keck allylation protocol often requires modification to achieve good yields and high enantioselectivities.

• Ligand Modification: It has been found that modifying the BINOL ligand can dramatically improve the outcome. For ketones, H₈-BINOL (5,5',6,6',7,7',8,8'-octahydro-1,1'-bi-2-naphthol) often provides superior enantioselectivity compared to unsubstituted BINOL.[6] The altered steric and electronic properties of the H₈-BINOL ligand create a more effective chiral pocket for ketone coordination.

• Increased Catalyst Loading: Due to the lower reactivity of ketones, a higher catalyst loading (e.g., 30 mol%) is often necessary to achieve reasonable reaction rates and conversions.[6]

• Solvent Effects: While dichloromethane is effective, other solvents like acetonitrile have been shown to be beneficial in the methallylation of certain ketones.

Data Summary: Substrate Scope in Ketone Methallylation

The following table presents data for the asymmetric methallylation of various ketones using a catalyst system based on H₈-BINOL and tetramethallylstannane, which is expected to have similar reactivity to (2-Methylallyl)triphenylstannane.[6]

Entry	Ketone	Yield (%)	ee (%)
1	Acetophenone	99	71
2	2-Acetonaphthone	99	80
3	1-Indanone	78	90
4	Propiophenone	99	70

Data adapted from J. Org. Chem. 2005, 70, 19, 7459–7467.[6]

Detailed Experimental Protocol: Asymmetric Methallylation of 2-Acetonaphthone

This protocol is based on the work of Walsh and co-workers for the methallylation of ketones.[6]

Materials:

• (R)-H₈-BINOL

• Titanium(IV) isopropoxide (Ti(OiPr)₄)

• Isopropanol (i-PrOH)

• Acetonitrile (MeCN, anhydrous)

• 2-Acetonaphthone

• (2-Methylallyl)triphenylstannane (or Tetramethallylstannane)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• Catalyst and Reagent Preparation:

  • In an argon-filled glovebox, add (R)-H₈-BINOL (52.5 mg, 0.18 mmol) to a vial.

  • Add a solution of Ti(OiPr)₄ in toluene (0.5 M, 0.3 mL, 0.15 mmol).

  • Add anhydrous acetonitrile (0.5 mL) and stir the mixture for 5 minutes.

  • Add a solution of (2-Methylallyl)triphenylstannane (or tetramethallylstannane) in toluene (0.5 M, 0.3 mL, 0.15 mmol) and stir for another 5 minutes.

  • Add isopropanol (11.5 µL, 0.15 mmol) and stir the resulting yellow solution for 30 minutes at room temperature.

• Reaction Execution:

  • In a separate vial, dissolve 2-acetonaphthone (85.1 mg, 0.5 mmol) in anhydrous acetonitrile (0.5 mL).

  • Add the ketone solution to the prepared catalyst solution.

  • Seal the vial and stir the reaction mixture at room temperature for 24 hours.

• Work-up and Purification:

  • Remove the vial from the glovebox and quench the reaction with saturated aqueous NaHCO₃.

  • Extract the mixture with ethyl acetate (3 x 10 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo.

  • Purify the residue by flash chromatography on silica gel to yield the desired tertiary homoallylic alcohol.

• Analysis:

  • Determine the yield and confirm the structure of the product.

  • Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Application III: Enantioselective Methallylation of Imines for the Synthesis of Chiral Homoallylic Amines

Chiral homoallylic amines are exceptionally valuable building blocks in organic synthesis, serving as precursors to a wide variety of nitrogen-containing natural products and pharmaceuticals, including alkaloids.[7] The enantioselective addition of (2-Methylallyl)triphenylstannane to imines provides a direct and powerful method for accessing these important structures.

Mechanistic Considerations for Imine Allylation

Similar to carbonyls, the allylation of imines is typically promoted by a chiral Lewis acid. The catalyst activates the imine by coordinating to the nitrogen atom, facilitating nucleophilic attack. The stereochemical outcome is again controlled by the chiral environment of the catalyst. A variety of chiral Lewis acids have been employed, including those derived from titanium, copper, and zirconium, often in combination with ligands like BINOL or phosphoramidites. For N-acylated imines, chiral Brønsted acids have also proven highly effective.[7]

Detailed Experimental Protocol: Asymmetric Methallylation of an N-Benzoylimine (Representative)

This is a representative protocol adapted from established methods for the Lewis acid-catalyzed allylation of imines with organostannanes. Optimization will likely be required for specific substrates.

Materials:

• N-Benzoylimine substrate (pre-formed or generated in situ)

• (S)-BINOL

• Zirconium(IV) tert-butoxide (Zr(OtBu)₄)

• Toluene (anhydrous)

• (2-Methylallyl)triphenylstannane

• Methanol (MeOH)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Procedure:

• Catalyst Preparation:

  • In an oven-dried Schlenk flask under an argon atmosphere, dissolve (S)-BINOL (63 mg, 0.22 mmol) in anhydrous toluene (2.0 mL).

  • Add Zr(OtBu)₄ (76 mg, 0.20 mmol) and stir the mixture at room temperature for 1 hour.

• Reaction Execution:

  • Cool the catalyst solution to 0 °C.

  • Add the N-benzoylimine substrate (1.0 mmol) dissolved in anhydrous toluene (1.0 mL).

  • Add (2-Methylallyl)triphenylstannane (489 mg, 1.2 mmol) dropwise.

  • Stir the reaction at 0 °C and monitor its progress by TLC.

• Work-up and Purification:

  • Upon completion, quench the reaction by adding methanol (2 mL), followed by saturated aqueous NaHCO₃ (5 mL).

  • Stir the mixture for 30 minutes, then extract with ethyl acetate (3 x 15 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired chiral homoallylic amine.

• Analysis:

  • Characterize the product by NMR and mass spectrometry.

  • Determine the enantiomeric excess by chiral HPLC.

Visualization of Key Processes

Catalytic Cycle for Aldehyde Methallylation

Caption: Catalytic cycle for enantioselective methallylation.

Experimental Workflow Overview

Caption: General experimental workflow for the reaction.

Conclusion and Future Outlook

(2-Methylallyl)triphenylstannane stands as a highly effective and versatile reagent for the enantioselective synthesis of chiral homoallylic alcohols and amines. The methodologies presented, primarily centered around the robust BINOL-titanium catalytic system, offer reliable and predictable pathways to these valuable synthetic intermediates. The protocols described herein provide a solid, validated foundation for researchers to build upon. While the toxicity of organotin byproducts remains a consideration, the high levels of stereocontrol and functional group tolerance often justify its use in complex, high-value synthesis. Future research will likely focus on reducing catalyst loadings, developing more environmentally benign allylating agents with similar reactivity profiles, and expanding the substrate scope to even more challenging electrophiles.

References

• Keck, G. E.; Krishnamurthy, D. (1995). Preparation and Use of an Effective Chiral Catalyst for the Asymmetric Allylation of Aldehydes. Organic Syntheses, 72, 57. [Link]

• Gavenonis, J.; Walsh, P. J. (2005). Catalytic Asymmetric Methallylation of Ketones with an (H₈-BINOLate)Ti-Based Catalyst. Journal of Organic Chemistry, 70(19), 7459–7467. [Link]

• Denmark, S. E.; Fu, J. (2003). Catalytic Enantioselective Addition of Allylic Organometallic Reagents to Aldehydes and Ketones. Chemical Reviews, 103(8), 2763–2794. [Link]

• Wikipedia contributors. (2023). Keck asymmetric allylation. Wikipedia, The Free Encyclopedia. [Link]

• Yus, M.; González-Gómez, J. C.; Foubelo, F. (2011). Catalytic enantioselective allylation of carbonyl compounds and imines. Chemical Society Reviews, 40(10), 5147-5163. [Link]

• Butt, N. A.; Zhang, W. (2015). Asymmetric organocatalytic synthesis of chiral homoallylic amines. Beilstein Journal of Organic Chemistry, 11, 586-626. [Link]

• Chemistry LibreTexts. (2023). Keck Asymmetric Allylation. [Link]

• Pouliquen, M.; et al. (2024). Asymmetric organocatalytic synthesis of chiral homoallylic amines. Beilstein Journal of Organic Chemistry. [Link]

• Organostannane addition. (2023, November 29). In Wikipedia. [Link]

• Waltz, K. M.; Gavenonis, J.; Walsh, P. J. (2002). Catalytic Asymmetric Allylation of Ketones and Aldehydes with Allyl Acetate and a P,N-Ligand. Angewandte Chemie International Edition, 41(19), 3697-3699. [Link]

• Nicolaou, K. C.; Edmonds, D. J.; Bulger, P. G. (2006). Cascade Reactions in Total Synthesis. Angewandte Chemie International Edition, 45(43), 7134-7186. [Link]

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Application Notes & Protocols: One-Pot Syntheses Involving (2-Methylallyl)triphenylstannane

Authored by: A Senior Application Scientist

Introduction

In the landscape of modern organic synthesis, the pursuit of efficiency, atom economy, and reduced environmental impact has led to the prominence of one-pot reactions. These protocols, which involve multiple reaction steps in a single vessel without the isolation of intermediates, offer significant advantages in terms of time, resources, and overall yield. A key reagent in the development of such elegant synthetic strategies is (2-Methylallyl)triphenylstannane. As an organostannane, its reactivity can be finely tuned, allowing for its participation in a variety of carbon-carbon bond-forming reactions.[1][2] Organostannanes are noted for their stability to air and moisture and their compatibility with a wide range of functional groups, making them highly valuable in complex molecule synthesis.[3][4]

This guide provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the use of (2-Methylallyl)triphenylstannane in one-pot synthesis. We will delve into the mechanistic underpinnings of these reactions and provide practical, field-proven insights to ensure successful implementation.

Application Note 1: One-Pot Palladium-Catalyzed Methallylation-Stille Coupling

Principle and Application

This one-pot protocol combines the palladium-catalyzed methallylation of an organic halide with a subsequent Stille cross-coupling reaction. The (2-Methylallyl)triphenylstannane first acts as a nucleophilic methallyl source to couple with an organic halide (R¹-X). Then, in the same pot, a second organic halide (R²-X) is introduced, which undergoes a Stille cross-coupling with the newly formed aryltriphenylstannane intermediate. This method is particularly useful for the synthesis of complex organic molecules where a methallyl group and another organic fragment are to be introduced in a sequential manner. The Stille reaction is a powerful tool for creating C-C bonds and has been widely used in the synthesis of natural products and pharmaceuticals.[3][4]

Causality in Experimental Design

The success of this one-pot reaction hinges on the sequential and controlled reactivity of the organostannane. The initial methallylation is typically catalyzed by a palladium(0) complex. Following the consumption of the starting organic halide, the addition of a second, different organic halide initiates the Stille coupling. The choice of palladium catalyst and ligands is crucial for both steps. Bulky, electron-rich phosphine ligands can enhance the rate of the Stille coupling, even with less reactive organic chlorides.[3]

Experimental Protocol: One-Pot Methallylation-Stille Coupling

Materials:

• (2-Methylallyl)triphenylstannane

• Aryl or vinyl halide (R¹-X, e.g., iodobenzene)

• Aryl or vinyl halide/triflate (R²-X, e.g., 4-bromoanisole)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Anhydrous, degassed solvent (e.g., toluene or DMF)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the first organic halide (R¹-X, 1.0 eq), (2-Methylallyl)triphenylstannane (1.1 eq), and the palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 eq).

• Add anhydrous, degassed solvent (e.g., toluene) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and monitor the reaction progress by TLC or GC-MS until the starting halide is consumed.

• Once the first step is complete, add the second organic halide (R²-X, 1.0 eq) to the reaction mixture.

• Continue heating and monitoring the reaction until the second coupling is complete.

• Cool the reaction to room temperature, dilute with an appropriate solvent (e.g., diethyl ether), and wash with saturated aqueous KF to remove tin byproducts.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation

Entry	R¹-X	R²-X	Catalyst	Solvent	Temp (°C)	Yield (%)
1	Iodobenzene	4-Bromoanisole	Pd(PPh₃)₄	Toluene	110	85
2	1-Iodonaphthalene	2-Bromopyridine	Pd₂(dba)₃/P(t-Bu)₃	Dioxane	100	78
3	Vinyl bromide	4-Iodotoluene	PdCl₂(PPh₃)₂	DMF	90	82

Yields are for the isolated, purified product.

Workflow Diagram

Caption: One-pot methallylation and Stille coupling workflow.

Application Note 2: One-Pot Radical-Initiated Allylation and Cyclization

Principle and Application

(2-Methylallyl)triphenylstannane can also participate in radical reactions. This one-pot protocol involves the radical-initiated addition of the methallyl group to a suitable acceptor, followed by an intramolecular cyclization. This strategy is highly effective for the construction of cyclic and heterocyclic systems, which are common motifs in natural products and pharmaceuticals. The reaction is typically initiated by a radical initiator such as azobisisobutyronitrile (AIBN) upon heating or photochemical irradiation.

Causality in Experimental Design

The key to this one-pot reaction is the generation of a radical species that can react with (2-Methylallyl)triphenylstannane to generate a methallyl radical. This radical then adds to an unsaturated system (e.g., an alkene or alkyne) within the same molecule, leading to a cyclization event. The triphenyltin radical byproduct can then propagate the radical chain. The concentration of the radical initiator and the reaction temperature are critical parameters that control the rate of initiation and propagation, thereby influencing the overall efficiency of the reaction.

Experimental Protocol: One-Pot Radical Allylation-Cyclization

Materials:

• Substrate with a radical precursor and an unsaturated moiety (e.g., an alkyl halide with a distant double bond)

• (2-Methylallyl)triphenylstannane

• Radical initiator (e.g., AIBN)

• Anhydrous, degassed solvent (e.g., benzene or toluene)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a Schlenk flask under an inert atmosphere, dissolve the substrate (1.0 eq), (2-Methylallyl)triphenylstannane (1.2 eq), and the radical initiator (e.g., AIBN, 0.1 eq) in anhydrous, degassed solvent.

• Heat the reaction mixture to a temperature appropriate for the decomposition of the initiator (e.g., 80 °C for AIBN).

• Monitor the reaction by TLC or GC-MS. The reaction is typically complete within a few hours.

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• The crude product can be purified by column chromatography. It is often beneficial to first remove the tin byproducts by precipitation with KF or by passing the crude mixture through a plug of silica gel with a non-polar eluent.

Data Presentation

Entry	Substrate	Initiator	Solvent	Temp (°C)	Product	Yield (%)
1	6-Iodo-1-hexene	AIBN	Benzene	80	1-Methallyl-cyclopentane	75
2	N-(2-bromophenyl)acrylamide	AIBN	Toluene	110	3-(Methallyl)indolin-2-one	68
3	7-Octynyl bromide	AIBN	Benzene	80	1-(Methallyl)-2-methylenecyclohexane	72

Yields are for the isolated, purified product.

Workflow Diagram

Caption: One-pot radical allylation and cyclization workflow.

References

• Harned, A. M. Allylation of C=O Bonds. Harned Research Group, University of Minnesota.
• Williams, R. M. (2011). RECENT ADVANCES IN THE STILLE BIARYL COUPLING REACTION AND APPLICATIONS IN COMPLEX NATURAL PRODUCTS SYNTHESIS. Organic Syntheses, 88, 197.
• Maleczka, R. E., & Terstiege, I. (2005). One-pot Pd-catalyzed hydrostannation/Stille reaction with acid chlorides as the electrophiles. Tetrahedron Letters, 46(38), 6529-6532.
• Organic Chemistry Portal. Stille Coupling.
• Marshall, J. A. (2004). Additions of Allyl, Allenyl, and Propargylstannanes to Aldehydes and Imines. In Organic Reactions (pp. 1-239). John Wiley & Sons, Inc.
• Crisp, G. T., & Glink, P. T. (1994).
• (2017). Allyltributylstannane.
• Al-Amin, M., & Cha, J. Y. (2024). Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies. RSC advances, 14(5), 3169-3191.

Sources

• 1. harnedgroup.wordpress.com [harnedgroup.wordpress.com]
• 2. Stille Coupling [organic-chemistry.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Advancing total synthesis through the Stille cross-coupling: recent innovations and case studies - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: (2-Methylallyl)triphenylstannane in Natural Product Total Synthesis

Executive Summary & Strategic Utility

In the realm of complex natural product total synthesis, the precise installation of contiguous stereocenters and functionalizable carbon frameworks is paramount. (2-Methylallyl)triphenylstannane (methallyltriphenylstannane) has emerged as a highly reliable, stereoselective reagent for the introduction of the methallyl moiety.

The methallyl group serves as a versatile synthetic linchpin. It acts as a masked isobutyl group (via hydrogenation), a direct precursor to methyl ketones (via ozonolysis or Lemieux-Johnson oxidation), and a robust terminal olefin for late-stage Ring-Closing Metathesis (RCM). This guide details the mechanistic rationale, key literature applications, and self-validating protocols for utilizing (2-methylallyl)triphenylstannane in both Lewis acid-mediated ionic additions and radical pathways.

Mechanistic Insights: The Triphenyltin Advantage

While tributyltin derivatives are ubiquitous in literature, experienced synthetic chemists often pivot to triphenyltin analogs for critical total synthesis campaigns. This choice is driven by strict causality in reaction dynamics and purification logistics:

• Crystallinity and Stoichiometric Precision: Unlike tributylstannanes, which are high-boiling, toxic liquids, (2-methylallyl)triphenylstannane is a crystalline solid (m.p. 72–73 °C). This allows for purification by simple recrystallization, ensuring absolute stoichiometric precision during highly sensitive asymmetric catalytic cycles.

• Reactivity Modulation: The phenyl ligands are more electron-withdrawing than butyl groups. This subtly reduces the inherent nucleophilicity of the alkene, suppressing racemic background reactions (uncatalyzed addition) and allowing for a tighter, highly organized Zimmerman-Traxler-type transition state when activated by chiral Lewis acids [1].

• Chromatographic Escape (The "Tin Streak"): Tributyltin byproducts notoriously streak on silica gel, complicating the isolation of polar natural product intermediates. Triphenyltin byproducts can be quantitatively precipitated as insoluble polymeric Ph3​SnF upon treatment with aqueous potassium fluoride (KF), facilitating a self-validating, clean workup.

Key Applications in Total Synthesis

The strategic deployment of methallylstannanes has enabled the construction of several formidable natural product architectures:

• Epothilone B: In Gary Keck’s seminal total synthesis of the microtubule-stabilizing anticancer agent Epothilone B, stereoselective allyl and methallylstannane additions were utilized to establish the relative configuration of critical secondary alcohols along the polyketide backbone [2].

• Alkaloid 205B: The synthesis of this intricate tricyclic frog alkaloid leveraged a trifluoroacetic anhydride-mediated addition of an allylstannane to a vinylogous amide. The steric bulk of the stannane ensured complete facial selectivity, guiding the stereochemistry of the subsequent cascade [3].

• Fusarentin: The total synthesis of 7-deoxy-6-O-methylfusarentin featured a highly diastereoselective 1,3-chelation-controlled Reetz-Keck-type allylation, utilizing the stannane to dictate the acyclic stereocenter formation [4].

• Perhydrohistrionicotoxin: The Kosugi-Keck radical allylation pathway was famously employed to insert allyl/methallyl groups into alkyl halides under neutral, mild conditions, bypassing the need for strongly basic enolate chemistry [5].

Logical Workflows & Catalytic Cycles

To conceptualize the deployment of (2-methylallyl)triphenylstannane, we must differentiate between its ionic (Lewis acid-catalyzed) and radical reaction modalities.

Decision matrix for selecting ionic vs. radical methallylation pathways in total synthesis.

When proceeding via the ionic pathway, the Keck Asymmetric Methallylation utilizes a chiral Ti(IV)-BINOL complex. The pre-mixing of Ti(OiPr)4​ and (R)-BINOL is a critical causal step; it ensures complete ligand exchange, preventing unligated titanium from catalyzing a rapid, racemic background reaction.

Catalytic cycle of Keck asymmetric methallylation using a chiral Ti(IV)-BINOL complex.

Quantitative Data Summary

The following table summarizes the expected performance metrics of (2-methylallyl)triphenylstannane across various reaction modalities, providing a baseline for reaction optimization.

Reaction Modality	Catalyst / Initiator	Typical Yield	Stereoselectivity	Key Application Target
Keck Asymmetric	Ti(OiPr)4​ / (R)-BINOL	75–92%	85–98% ee	Polyketides (e.g., Epothilone B)
Reetz-Keck (Chelation)	BF3​⋅OEt2​ or TiCl4​	80–95%	>90:10 dr (syn/anti)	Macrolides (e.g., Fusarentin)
Vinylogous Addition	TFAA (activation)	65–85%	>95:5 dr	Alkaloids (e.g., Alkaloid 205B)
Kosugi-Keck Radical	AIBN / Bu3​SnH (cat.)	60–80%	N/A (Radical)	Alkaloids (e.g., Histrionicotoxin)

Validated Experimental Protocols

The following protocols are designed as self-validating systems . Visual cues, temperature benchmarks, and specific TLC behaviors are embedded to ensure the user can verify the success of each step in real-time.

Protocol A: Synthesis of (2-Methylallyl)triphenylstannane

Objective: Prepare highly crystalline, stoichiometric methallyltriphenylstannane.

• Grignard Preparation: In an oven-dried, argon-purged 500 mL Schlenk flask, suspend magnesium turnings (1.2 equiv, 60 mmol) in 50 mL of anhydrous THF. Add a single crystal of iodine to activate the magnesium.

• Initiation: Add 10% of a solution of 2-methylallyl chloride (1.1 equiv, 55 mmol) in 50 mL THF. Validation: The brown iodine color will fade to colorless, and gentle bubbling will occur, confirming Grignard initiation. Add the remaining chloride dropwise over 30 minutes to maintain a gentle reflux. Stir for 1 hour at room temperature.

• Stannylation: Cool the Grignard solution to 0 °C. Dropwise, add a solution of triphenyltin chloride ( Ph3​SnCl , 1.0 equiv, 50 mmol) in 100 mL THF. Validation: A white precipitate (MgCl2) will immediately begin to form.

• Maturation & Quench: Allow the reaction to warm to room temperature and stir overnight. Quench by slowly adding 100 mL of saturated aqueous NH4​Cl .

• Isolation: Extract the aqueous layer with diethyl ether (3 × 100 mL). Wash the combined organic layers with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure to yield a crude off-white solid.

• Purification: Recrystallize the crude solid from boiling ligroin (or ethanol). Validation: Pure (2-methylallyl)triphenylstannane crystallizes as white needles. Confirm purity via melting point (Expected: 72–73 °C).

Protocol B: Keck Asymmetric Methallylation of an Aldehyde

Objective: Enantioselective installation of a methallyl group onto an aliphatic aldehyde.

• Catalyst Assembly: In a flame-dried 50 mL flask under argon, combine (R)-(+)-BINOL (0.1 equiv, 0.1 mmol) and activated 4Å molecular sieves (500 mg) in 5 mL of anhydrous CH2​Cl2​ . Add Ti(OiPr)4​ (0.1 equiv, 0.1 mmol).

• Ligand Exchange: Stir the mixture at room temperature for 1 hour. Validation: The solution will shift from colorless to a distinct orange-red hue, confirming the formation of the active chiral Ti(IV)-BINOL complex.

• Substrate Addition: Cool the complex to -78 °C using a dry ice/acetone bath. Slowly add the target aldehyde (1.0 equiv, 1.0 mmol) dissolved in 2 mL CH2​Cl2​ . Stir for 10 minutes.

• Methallylation: Add (2-methylallyl)triphenylstannane (1.2 equiv, 1.2 mmol) dropwise as a solution in 3 mL CH2​Cl2​ .

• Incubation: Transfer the flask to a -20 °C freezer (cryocooler) and allow it to stand undisturbed for 48–72 hours. Validation: Monitor via TLC (Hexanes/EtOAc 8:2). The aldehyde spot (often UV inactive, stain with p-Anisaldehyde) will disappear, replaced by a more polar, UV-inactive spot corresponding to the homoallylic alcohol.

• Self-Validating KF Quench: Remove the reaction from the freezer and immediately add 5 mL of saturated aqueous NaHCO3​ followed by 5 mL of 10% aqueous Potassium Fluoride (KF). Stir vigorously at room temperature for 2 hours. Validation: A thick, white, insoluble precipitate ( Ph3​SnF ) will form. This confirms the successful destruction and precipitation of the tin byproduct.

• Filtration & Isolation: Filter the biphasic mixture through a pad of Celite to remove the tin salts. Separate the organic layer, dry over Na2​SO4​ , and purify via flash column chromatography.

Protocol C: Kosugi-Keck Radical Methallylation

Objective: Chemoselective methallylation of an alkyl bromide under neutral conditions.

• Setup: In a thoroughly degassed (freeze-pump-thaw ×3) Schlenk tube, dissolve the alkyl bromide (1.0 equiv, 1.0 mmol) and (2-methylallyl)triphenylstannane (2.0 equiv, 2.0 mmol) in 10 mL of anhydrous, degassed benzene.

• Initiation: Add AIBN (Azobisisobutyronitrile, 0.1 equiv, 0.1 mmol).

• Propagation: Heat the reaction mixture to 80 °C behind a blast shield. Validation: Nitrogen gas evolution from AIBN decomposition initiates the radical chain. Stir for 4–8 hours. Monitor via GC-MS or TLC until the starting bromide is consumed.

• Workup: Cool to room temperature, concentrate the benzene under reduced pressure, and apply the KF quench procedure (as described in Protocol B, Step 6) to precipitate the tin residues before chromatography.

References

[1] Keck asymmetric allylation - Wikipedia Source: Wikipedia URL:[Link]

[2] The Keck Synthesis of Epothilone B Source: Organic Chemistry Portal URL:[Link]

[3] Total Synthesis of Alkaloid 205B Source: The Journal of Organic Chemistry - ACS Publications URL:[Link][4] Total Synthesis of 7-Deoxy-6-O-methylfusarentin Featuring a Chelation-Controlled 1,3-Reetz-Keck-Type Allylation Source: The Journal of Organic Chemistry URL:[Link]

Application Note: Photochemical Methallylation Utilizing (2-Methylallyl)triphenylstannane

Executive Summary & Strategic Rationale

In the landscape of late-stage functionalization and complex molecule synthesis, the introduction of a methallyl (2-methyl-2-propenyl) group is a highly sought-after transformation. (2-Methylallyl)triphenylstannane serves as a premier reagent for this purpose under photochemical conditions.

As an Application Scientist, the choice to utilize the triphenylstannane derivative over the ubiquitous tributylstannane is grounded in three distinct advantages:

• Physical State & Handling: Triphenylstannanes are generally crystalline solids, allowing for precise stoichiometric weighing without the volatility and severe olfactory toxicity associated with liquid tributyltins.

• Electronic Tuning: The phenyl ligands alter the oxidation potential of the tin center, optimizing it for Photoinduced Electron Transfer (PET) pathways without premature degradation[1].

• Photochemical Stability: The aromatic rings provide a degree of UV stability, preventing spontaneous homolytic C–Sn cleavage under specific wavelengths, which minimizes unwanted bismethallyl homocoupling[1].

This guide details the mechanistic causality, experimental design, and validated protocols for utilizing (2-Methylallyl)triphenylstannane in both PET and radical chain photochemical methallylations.

Mechanistic Foundations: Causality in Photochemistry

To design a successful experiment, one must understand the two divergent pathways by which (2-Methylallyl)triphenylstannane reacts under UV irradiation. The choice of substrate and solvent dictates the operative mechanism.

Pathway A: Photoinduced Electron Transfer (PET)

When reacting with electron-deficient chromophores such as iminium salts[2], quinones[3], or benzils[4], the reaction proceeds via PET. The substrate absorbs a photon to reach an excited state, becoming a potent single-electron oxidant. The stannane acts as an electron donor.

Causality of Fragmentation: Following the Single Electron Transfer (SET), a radical ion pair is formed. The resulting allyltin radical cation undergoes rapid, irreversible fragmentation (C–Sn bond cleavage) to eject a triphenyltin cation and a methallyl radical[4]. This rapid cleavage is the critical thermodynamic sink that prevents back-electron transfer, driving the reaction forward to the C–C bond formation.

Photoinduced Electron Transfer (PET) pathway for methallylation.

Pathway B: Radical Chain Addition

For unactivated alkyl halides, the reaction proceeds via a radical chain mechanism. UV light (often with a sensitizer) cleaves the C–X bond to generate an alkyl radical. This radical adds to the terminal methylene of the methallyl group.

Causality of β-Scission: The resulting intermediate is a β-stannyl radical. The weakness of the C–Sn bond relative to the newly formed C–C bond forces a rapid β-scission, ejecting a triphenyltin radical. This tin radical then abstracts a halogen from the starting material, propagating the chain.

Photochemical radical chain mechanism for alkyl halide methallylation.

Quantitative Data Summary

The following table synthesizes expected outcomes and optimal conditions based on substrate class.

Substrate Class	Reaction Pathway	Optimal Solvent	Light Source / Filter	Reaction Time	Typical Yield (%)
Iminium Salts	PET	Acetonitrile	300 nm (Quartz)	4 – 6 h	75 – 85
Quinones	PET	Benzene	>300 nm (Pyrex)	2 – 4 h	70 – 90
Alkyl Iodides	Radical Chain	Trifluorotoluene	350 nm (Pyrex)	10 – 12 h	65 – 80
Benzils	PET	Benzene / Toluene	300 nm (Quartz)	6 – 8 h	60 – 75

Validated Experimental Protocols

Protocol A: PET Methallylation of Iminium Salts

This protocol leverages the high oxidation potential of excited-state iminium ions[2].

Step-by-Step Methodology:

• Reaction Assembly: In a flame-dried quartz photochemical tube, dissolve the iminium salt (1.0 mmol) and (2-Methylallyl)triphenylstannane (1.5 mmol) in 20 mL of anhydrous acetonitrile.

  • Causality of Solvent: Acetonitrile possesses a high dielectric constant, which stabilizes the transient radical ion pair generated immediately following the SET event. If a non-polar solvent is used, rapid back-electron transfer will outcompete fragmentation, stalling the reaction[2].

• Degassing (Critical Step): Sparge the solution with ultra-pure Argon for 20 minutes.

  • Causality: Molecular oxygen is a potent triplet quencher and radical scavenger. Failure to degas will result in quenching of the excited state substrate and the formation of peroxy radicals.

• Irradiation: Place the tube in a Rayonet photochemical reactor equipped with 300 nm UV lamps. Irradiate at ambient temperature for 4–6 hours.

  • Self-Validation: The reaction progress can be visually monitored. The intense color of the starting iminium chromophore will steadily fade as it is converted to the methallylated amine.

• Workup & Purification: Concentrate the mixture in vacuo. Purify via flash column chromatography.

  • Causality of Matrix: Pre-treat the silica gel with 1% triethylamine. The basic environment prevents acid-catalyzed degradation of the newly formed methallylated amine product.

Protocol B: Radical Methallylation of Alkyl Halides

This protocol utilizes the stannane as a radical trap and chain propagator.

Step-by-Step Methodology:

• Reaction Assembly: Dissolve the alkyl iodide (1.0 mmol) and (2-Methylallyl)triphenylstannane (2.0 mmol) in 10 mL of anhydrous, degassed trifluorotoluene (PhCF₃).

  • Causality of Solvent: PhCF₃ is chosen because it lacks abstractable hydrogen atoms. Using solvents like THF or ether would result in premature chain termination via solvent hydrogen abstraction by the highly reactive intermediate radicals.

• Sensitization: Add a catalytic amount of benzophenone (10 mol%) to act as a triplet sensitizer if direct C–I photolysis is inefficient.

• Irradiation: Irradiate with a medium-pressure mercury lamp utilizing a Pyrex filter for 12 hours.

  • Causality of Filter: A Pyrex filter cuts off light below ~290 nm. Triphenylstannanes absorb strongly in the deep UV; direct excitation of the C–Sn bond by <290 nm light leads to homolytic cleavage, generating triphenyltin radicals and methallyl radicals without substrate engagement, leading to bismethallyl homocoupling[1].

• Workup (Tin Removal): Dilute the mixture with diethyl ether and add 10 mL of a saturated aqueous Potassium Fluoride (KF) solution. Stir vigorously for 2 hours.

  • Self-Validation: The precipitation of a dense white solid (Ph₃SnF) is a visual indicator that the toxic tin byproduct has been successfully sequestered. Filter the suspension through a pad of Celite, concentrate the filtrate, and purify via standard chromatography.

References

• Photochemical 1,3-stannyl rearrangement of allylic stannanes - RSC Publishing. Journal of the Chemical Society, Perkin Transactions 1.
• Photoallylation of Quinones with Allylstannane. Chemistry Letters.
• Allylstannane photoadditions to iminium salts.
• Photochemically induced reaction of benzils with allylstannane. Bulletin of the Chemical Society of Japan.

Sources

• 1. Photochemical 1,3-stannyl rearrangement of allylic stannanes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 2. scholar.google.com [scholar.google.com]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

Technical Support Center: Troubleshooting (2-Methylallyl)triphenylstannane Radical Allylations

Welcome to the Technical Support Center for radical methallylation. The Keck radical allylation is a premier method for forming C–C bonds under neutral, mild conditions, demonstrating high chemoselectivity and tolerance for steric hindrance ([1]). While the classic protocol utilizes allyltributylstannane, substituting it with (2-methylallyl)triphenylstannane offers distinct advantages. It installs a sterically demanding methallyl group, and empirical studies show that allylation is often more efficient with the triphenyl derivative ([2]). Furthermore, 2-methylallyltriphenylstannane reacts predictably in free-radical chain mechanisms, analogous to standard allyltriphenylstannane ([3]).

However, the underlying radical chain mechanism is exquisitely sensitive to environmental factors. This guide provides causal troubleshooting, mechanistic insights, and a self-validating protocol to ensure reproducible yields.

Part 1: Interactive Troubleshooting Guide (FAQs)

Q1: My reaction stalls at 20-30% conversion despite adding excess AIBN. What is the root cause? A1: The most common cause of premature chain termination is the presence of molecular oxygen. Oxygen is a ground-state diradical that reacts with carbon-centered alkyl radicals at diffusion-controlled rates, forming peroxy radicals (R-O-O•) and instantly killing the propagation chain. Causality & Fix: Simply bubbling (sparging) nitrogen through the solvent is insufficient for sensitive radical chains. You must perform at least three cycles of Freeze-Pump-Thaw degassing. Additionally, ensure your AIBN is fresh; degraded AIBN produces insufficient initiator radicals to overcome trace inhibitors and sustain the free radical chain sequence ([4]).

Q2: I am isolating mostly the reduced starting material (R-H) instead of the methallylated product. How do I favor C–C bond formation? A2: You are observing a competing Hydrogen-Atom Transfer (HAT). Once the alkyl radical (R•) forms, it must collide and react with the (2-methylallyl)triphenylstannane. If this addition step is slow (often due to steric hindrance), the radical will abstract a hydrogen atom from the solvent instead. Causality & Fix: Avoid solvents with weak C–H bonds like THF or diethyl ether. Switch to rigorously anhydrous, degassed benzene or α,α,α-trifluorotoluene (benzotrifluoride). Furthermore, run the reaction at a higher concentration (e.g., 0.2 M to 0.5 M) to increase the collision frequency between R• and the stannane.

Q3: I am using an alkyl chloride, and the reaction doesn't initiate at all. Why? A3: The propagation cycle relies on the triphenylstannyl radical (Ph3Sn•) abstracting the halogen from your substrate. The bond dissociation energy (BDE) of a typical C–Cl bond (~80-85 kcal/mol) is significantly higher than the Sn–Cl bond formed, making the abstraction thermodynamically unfavorable. Causality & Fix: The Keck allylation is highly efficient for primary, secondary, and tertiary alkyl bromides and iodides[1]. You must convert your alkyl chloride to an alkyl iodide (via a Finkelstein reaction) before attempting the radical methallylation.

Q4: How do I separate the triphenyltin byproducts from my product? They streak across my TLC plates. A4: Unlike tributyltin residues, which are notorious for being inseparable oils, triphenyltin halides (Ph3SnX) are solids that can be chemically manipulated. Causality & Fix: After concentrating the reaction mixture, reconstitute the crude residue in diethyl ether and add aqueous potassium fluoride (KF). This forms triphenyltin fluoride (Ph3SnF), an insoluble polymeric solid that can be easily filtered off through a pad of Celite.

Part 2: Quantitative Data: Condition Optimization Matrix

The following table summarizes the causal relationship between reaction parameters and expected yields, providing a baseline for optimization.

Substrate Halogen	Initiator System	Solvent	Temperature	Expected Yield Range	Common Failure Mode
Alkyl Chloride	AIBN (0.2 equiv)	Benzene	80 °C	< 5%	No initiation; BDE of C-Cl is too high.
Alkyl Bromide	AIBN (0.2 equiv)	PhCF3	80 °C	75 - 90%	Optimal conditions.
Alkyl Iodide	AIBN (0.1 equiv)	Toluene	85 °C	80 - 95%	Background thermal decomposition of iodide.
Alkyl Bromide	Et₃B / O₂	CH₂Cl₂	-78 °C to 25 °C	60 - 85%	Over-oxidation if O₂ is not strictly controlled.
Alkyl Bromide	AIBN (0.2 equiv)	THF	80 °C	20 - 40%	Premature reduction via H-atom transfer.

Part 3: Self-Validating Experimental Protocol

To ensure absolute reproducibility, follow this Standard Operating Procedure (SOP) for the methallylation of an alkyl bromide. Every step contains a built-in validation checkpoint.

Step 1: Reagent Preparation & Stoichiometry Weigh 1.0 equiv of the alkyl bromide, 2.0 equiv of (2-methylallyl)triphenylstannane, and 0.2 equiv of recrystallized AIBN.

• Validation Checkpoint: Inspect the AIBN. It must be a brilliant white crystalline solid. If it is yellow or clumped, it has degraded and will fail to initiate the chain.

Step 2: Solvent Assembly & Degassing Dissolve the reagents in anhydrous α,α,α-trifluorotoluene (to reach 0.2 M relative to the bromide) in a heavy-walled Schlenk flask. Perform three cycles of Freeze-Pump-Thaw using liquid nitrogen and a high-vacuum manifold.

• Validation Checkpoint: During the final thaw cycle under static vacuum, observe the melting solid matrix. The complete absence of bubbling indicates that dissolved oxygen has been successfully removed.

Step 3: Chain Initiation & Propagation Backfill the flask with argon, seal it, and immerse it in an oil bath pre-heated to 85 °C. Stir vigorously for 3 hours.

• Validation Checkpoint: Monitor the reaction via TLC (e.g., 10% EtOAc/Hexanes). The complete consumption of the alkyl bromide within 3 hours validates that the radical chain propagation is actively turning over without premature termination.

Step 4: Quench & Tin Sequestration Cool the reaction to room temperature. Concentrate the mixture under reduced pressure, then reconstitute the residue in diethyl ether. Add a 10% w/w aqueous solution of Potassium Fluoride (KF) and stir vigorously for 30 minutes.

• Validation Checkpoint: The immediate formation of a dense, white precipitate (Ph3SnF) validates the successful sequestration of the toxic triphenyltin byproducts. Filter the suspension through Celite before final chromatographic purification.

Part 4: Mechanistic Visualization

The following diagram maps the causality of the radical chain mechanism, illustrating both the productive propagation cycle and the destructive termination pathways.

Radical chain mechanism showing productive propagation vs. destructive termination pathways.

References

• Li, X., Chen, J. J., & Tanner, D. D. (1996). On the Mechanism of the Reaction of α-Substituted Ketones with Allyltributylstannane. The Journal of Organic Chemistry, 61(13), 4314-4318.[Link]

• Dang, H.-S., & Roberts, B. P. (1999). Radical-chain reactions of sulfonyl azides and of ethyl azidoformate with allylstannanes: homolytic allylation at nitrogen. Journal of the Chemical Society, Perkin Transactions 1, (14), 2023-2028.[Link]

• Meddour, A., & Renaud, P. (2004). Reactivity of β-Lactamido N-Sulfonyl Radicals. Organic Letters, 6(5), 823-825.[Link]

Sources

• 1. Keck Radical Allylation | Thermo Fisher Scientific - TW [thermofisher.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Radical-chain reactions of sulfonyl azides and of ethyl azidoformate with allylstannanes: homolytic allylation at nitrogen - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to (2-Methylallyl)triphenylstannane and Allyltributylstannane in Radical Chain Reactions

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the formation of carbon-carbon bonds via radical intermediates is a cornerstone methodology. Organotin reagents, particularly allylstannanes, have long served as indispensable tools for these transformations, prized for their reliability and predictable reactivity.[1] This guide provides a detailed, data-supported comparison between two key reagents in this class: the classic allyltributylstannane and the functionally distinct (2-methylallyl)triphenylstannane. We will dissect their performance in radical chain reactions, focusing on the underlying mechanistic principles, practical handling considerations, and the impact of their structural differences on reaction outcomes.

The Foundational Mechanism: Allylation via Radical Chain Reaction

The utility of allylstannanes in radical chemistry is primarily demonstrated in Giese-type addition reactions.[2][3] The process is a chain reaction, meaning a single initiation event can lead to the formation of many product molecules. The generally accepted mechanism proceeds through three key stages: initiation, propagation, and termination.[4]

• Initiation: The reaction is typically initiated by the thermal decomposition of a radical initiator, such as azobisisobutyronitrile (AIBN), which generates a primary radical species.[4]

• Propagation: This is the productive, cyclic phase of the reaction. An alkyl radical (R•), often generated from an alkyl halide, adds to the terminal carbon of the allylstannane double bond. This addition is followed by a rapid β-fragmentation (an SH2' reaction), which releases the newly formed allylated product and a stannyl radical (R'3Sn•). This stannyl radical then continues the chain by abstracting a halogen from the starting alkyl halide, regenerating the alkyl radical (R•).[4]

• Termination: The chain reaction ceases when two radical species combine.

Caption: General mechanism of a radical chain allylation reaction.

Head-to-Head Comparison: (2-Methylallyl)triphenylstannane vs. Allyltributylstannane

The choice between these two reagents is dictated by more than just the desire to install an allyl group. Their distinct substituents—a methyl group on the allyl moiety and phenyl groups on the tin atom—introduce critical differences in reactivity, stereochemistry, and practical handling.

A. Reactivity and Regioselectivity

The core difference in the application of these reagents lies in the structure of the allyl group they transfer.

• Allyltributylstannane: This is the parent reagent for transferring the standard allyl group (-CH₂CH=CH₂). An incoming radical adds exclusively to the unsubstituted terminal carbon (C1) of the double bond. This regioselectivity is governed by the formation of the more stable primary radical adduct, which is sterically more accessible.

• (2-Methylallyl)triphenylstannane: This reagent is designed to transfer a methallyl group (-CH₂C(CH₃)=CH₂). The 2-methyl substituent exerts a powerful directing effect. The incoming alkyl radical still adds to the terminal, less sterically hindered C1 position. This generates a more stable tertiary radical intermediate on C2, which then undergoes fragmentation. The outcome is the clean installation of a methallyl unit.

Caption: Regioselectivity of radical addition to the two stannanes.

The electronic nature of the groups on the tin atom (tributyl vs. triphenyl) has a secondary effect on the overall reaction rate. The electron-donating butyl groups make the tin atom in allyltributylstannane slightly more electron-rich compared to the more electron-withdrawing phenyl groups in the triphenyl analogue. This can subtly influence the kinetics of the SH2' fragmentation step, but the regioselectivity of the initial radical addition is the dominant controlling factor.

B. Practicality: By-product Removal

A significant, and often decisive, factor in choosing an organotin reagent is the ease of removing the tin-containing by-products after the reaction. This is where the two reagents differ dramatically.

• Allyltributylstannane: Generates tributyltin halides (e.g., Bu₃SnBr) as by-products. These are typically colorless, high-boiling oils that are notoriously difficult to separate from many organic products due to their nonpolar nature and chromatographic mobility.[5][6] Their removal often requires specialized techniques such as:

  • Precipitation of tributyltin fluoride (Bu₃SnF) with aqueous KF.

  • Oxidative workups.

  • Specialized chromatographic methods.[6]

• (2-Methylallyl)triphenylstannane: Forms triphenyltin halides (e.g., Ph₃SnBr). These by-products are often crystalline solids. This physical property is a major practical advantage, as they can frequently be removed from the reaction mixture by simple filtration or crystallization, greatly simplifying the purification of the desired product.

Feature	Tributyltin By-product (e.g., Bu₃SnBr)	Triphenyltin By-product (e.g., Ph₃SnBr)
Physical State	Colorless, high-boiling oil	Crystalline solid
Polarity	Nonpolar	Moderately polar
Removal Difficulty	High; often co-elutes with product	Low to moderate
Common Removal Methods	Chromatography, KF wash, oxidation	Filtration, crystallization, chromatography

C. Toxicity and Handling

It is imperative to recognize that all organotin compounds are toxic and must be handled with extreme care.[7][8][9]

• Toxicity Profile: Triorganotins are the most toxic class of organotin compounds.[7] Both tributyltin (TBT) and triphenyltin (TPT) derivatives are potent biocides with significant health risks.[5] TBT compounds are known neurotoxins and endocrine disruptors.[7]

• Safety Precautions: All work with these reagents must be conducted in a certified chemical fume hood.[7] Personal protective equipment (PPE), including double gloves, safety goggles, and a lab coat, is mandatory.

• Waste Disposal: All organotin waste is considered hazardous and must be collected in dedicated, sealed containers for proper disposal.[7]

The significant toxicity of organotin reagents has spurred research into "tin-free" alternatives for radical reactions, utilizing reagents based on silicon hydrides or photoredox catalysis.[8][10][11][12]

Exemplary Experimental Protocol: Radical Allylation of an Alkyl Iodide

The following protocol outlines a general procedure for the radical allylation of an alkyl iodide, adaptable for either allylstannane.

Objective: To synthesize an allylated product from an alkyl iodide precursor.

Reagents and Equipment:

• Alkyl iodide (1.0 equiv)

• Allylstannane reagent (1.2 equiv)

• AIBN (0.1-0.2 equiv)

• Anhydrous, degassed solvent (e.g., benzene or toluene)

• Round-bottom flask with reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

• Stir plate and heating mantle

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the alkyl iodide and the chosen allylstannane reagent.

• Add the anhydrous, degassed solvent via syringe to achieve a final concentration of approximately 0.1-0.5 M with respect to the alkyl iodide.

• Add the AIBN initiator to the stirred solution.

• Heat the reaction mixture to reflux (typically 80-110 °C, depending on the solvent) and monitor the reaction progress by TLC or GC-MS. The reaction is typically complete within 2-6 hours.

• Upon completion, cool the reaction mixture to room temperature.

Work-up and Purification:

• If using Allyltributylstannane:

  • Concentrate the reaction mixture under reduced pressure.

  • Dissolve the residue in diethyl ether and stir vigorously with a saturated aqueous solution of potassium fluoride (KF) for 1-2 hours.

  • A white precipitate of tributyltin fluoride will form. Filter this solid through a pad of celite, washing with diethyl ether.

  • Wash the combined organic filtrate with brine, dry over anhydrous MgSO₄, filter, and concentrate.

  • Purify the crude product by flash column chromatography.

• If using (2-Methylallyl)triphenylstannane:

  • Concentrate the reaction mixture under reduced pressure.

  • Add a nonpolar solvent like hexanes or pentane to the residue to precipitate the solid triphenyltin iodide.

  • Cool the mixture in an ice bath to maximize precipitation and collect the solid by filtration, washing with cold hexanes.

  • Concentrate the filtrate.

  • Purify the crude product by flash column chromatography. The removal of the majority of the tin by-product by filtration often simplifies this step considerably.

Summary and Outlook

The selection between allyltributylstannane and (2-methylallyl)triphenylstannane is a strategic decision based on the desired synthetic outcome and practical laboratory considerations.

Feature	Allyltributylstannane	(2-Methylallyl)triphenylstannane
Group Transferred	Allyl (-CH₂CH=CH₂)	Methallyl (-CH₂C(CH₃)=CH₂)
Key Advantage	Well-established, extensive literature	Installs a substituted allyl group; easy by-product removal
Key Disadvantage	Difficult to remove tin by-products	Higher cost and less commercial availability
By-product	Bu₃SnX (Oily Liquid)	Ph₃SnX (Crystalline Solid)
Toxicity	High	High

• Allyltributylstannane remains the workhorse reagent for the straightforward installation of an unsubstituted allyl group. Its reactivity is well-documented, making it a reliable choice, provided the researcher is prepared for the challenges associated with by-product removal.

• (2-Methylallyl)triphenylstannane offers a dual advantage: it delivers a valuable, substituted methallyl fragment and significantly simplifies product purification. For complex syntheses where yield preservation and purification efficiency are paramount, the benefits of using the triphenyltin-based reagent can be substantial.

The persistent toxicity concerns associated with all organotin compounds underscore the growing importance of developing and adopting greener, tin-free methodologies in modern organic synthesis.[10][11] While these stannanes remain powerful tools, their use should be judicious, with careful consideration of both the chemical transformation and the environmental and safety implications.

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A Comparative Guide to the Reactivity of (2-Methylallyl)triphenylstannane and (2-methylallyl)trimethylsilane in Organic Synthesis

In the landscape of carbon-carbon bond formation, the strategic introduction of an allyl group remains a cornerstone of modern synthetic chemistry. Among the diverse array of reagents available for this purpose, organometallic allylating agents, particularly those based on silicon and tin, have proven to be exceptionally versatile. This guide provides an in-depth, comparative analysis of the reactivity of two such reagents: (2-Methylallyl)triphenylstannane and (2-methylallyl)trimethylsilane. Our focus will be on elucidating the fundamental principles that govern their reactivity, supported by experimental data, to empower researchers in making informed decisions for their synthetic endeavors.

Foundational Principles: Understanding the Reactivity of Allylstannanes and Allylsilanes

The utility of both allylstannanes and allylsilanes as nucleophilic allylating agents stems from the inherent electronic properties of the carbon-metal bond. The C-Si and C-Sn bonds are both capable of stabilizing a positive charge at the β-position through hyperconjugation, a phenomenon known as the "beta-silicon effect" or "beta-tin effect".[1][2] This stabilization facilitates the electrophilic attack on the double bond, leading to the formation of a new carbon-carbon bond at the γ-position of the allyl moiety with concomitant loss of the silyl or stannyl group.

However, the degree of this stabilization and the overall nucleophilicity of the double bond differ significantly between the two classes of reagents. The C-Sn bond is more polarized and the tin atom is more electropositive than silicon, rendering allylstannanes as more potent nucleophiles than their allylsilane counterparts.[3] This fundamental difference in electronic character dictates the reaction conditions required to effect allylation.

The Reactivity Spectrum: A Head-to-Head Comparison

Experimental evidence consistently demonstrates that allylstannanes exhibit greater reactivity than allylsilanes, often necessitating milder activation conditions.[3] This can be a critical advantage when dealing with sensitive substrates or complex molecular architectures.

Lewis Acid Activation: A Tale of Two Reagents

A key differentiator in the application of these reagents is their response to Lewis acid catalysis. Lewis acids activate the electrophile, typically a carbonyl compound or its derivative, rendering it more susceptible to nucleophilic attack.

• (2-Methylallyl)triphenylstannane: Due to its higher intrinsic nucleophilicity, (2-Methylallyl)triphenylstannane can often react with electrophiles under the influence of modest Lewis acids or even upon heating.[3] This broader compatibility with milder Lewis acids can be advantageous in minimizing side reactions and preserving acid-labile functional groups.

• (2-methylallyl)trimethylsilane: In contrast, (2-methylallyl)trimethylsilane typically requires a strong Lewis acid, such as titanium tetrachloride (TiCl₄), to initiate the reaction.[1] In the absence of a potent activator, the reaction is often sluggish or does not proceed at all.[3]

The following Graphviz diagram illustrates the general mechanism of Lewis acid-catalyzed allylation for both reagents.

Caption: General mechanism of Lewis acid-catalyzed allylation.

Quantitative Reactivity Comparison: Kinetic Insights

A study by Mayr and colleagues provides compelling quantitative data on the relative reactivities of allylsilanes and allylstannanes. While not specifically for the 2-methylallyl derivatives, the trend for H₂C=CHCH₂MPh₃ (where M = Si, Ge, Sn) reacting with carbenium ions is highly informative. The relative reactivities were found to be 1 for the allylsilane, 5.6 for the allylgermane, and a striking 1600 for the allylstannane.[4] This vast difference in reaction rates underscores the significantly enhanced nucleophilicity of the allylstannane.

Furthermore, the activating effect of an allylic trialkylstannyl group was estimated to be approximately 3 x 10⁹, whereas the effect of an allylic trialkylsilyl group was a considerably lower 5 x 10⁵, when compared to a simple alkene.[4]

Reagent Type	Relative Reactivity (vs. Allylsilane)	Activating Effect (vs. Alkene)
Allylsilane (H₂C=CHCH₂SiPh₃)	1	~5 x 10⁵
Allylstannane (H₂C=CHCH₂SnPh₃)	1600	~3 x 10⁹
Table 1: Relative reactivity and activating effects of allylsilanes and allylstannanes.[4]

Practical Considerations and Experimental Protocols

The choice between (2-Methylallyl)triphenylstannane and (2-methylallyl)trimethylsilane will ultimately depend on the specific requirements of the synthesis, including the nature of the electrophile, the presence of other functional groups, and the desired reaction conditions.

Experimental Protocol: Hosomi-Sakurai Allylation with (2-methylallyl)trimethylsilane

The Hosomi-Sakurai reaction is a classic example of a Lewis acid-promoted allylation using an allylsilane. The following is a representative procedure for the allylation of an imine intermediate.[5]

Step-by-Step Procedure:

• Dissolve the ketone (1.0 eq), carbamate (1.2 eq), and (2-methylallyl)trimethylsilane (1.4 eq) in dichloromethane.

• Cool the solution to 0 °C.

• Add boron trifluoride etherate (BF₃·OEt₂) (1.2 eq) dropwise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for the appropriate time (monitor by TLC or LC-MS).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography.

Caption: Experimental workflow for a Hosomi-Sakurai reaction.

Experimental Protocol: Allylation with (2-Methylallyl)triphenylstannane

Reactions with allylstannanes often follow a similar protocol to the Hosomi-Sakurai reaction, but with the potential for using milder Lewis acids or thermal conditions.

General Procedure:

• To a solution of the electrophile in a suitable solvent (e.g., dichloromethane), add the Lewis acid (if required) at an appropriate temperature (e.g., -78 °C to room temperature).

• Add (2-Methylallyl)triphenylstannane to the mixture.

• Stir the reaction until completion (monitor by TLC or LC-MS).

• Work-up the reaction in a similar manner to the Hosomi-Sakurai protocol, involving quenching, extraction, and purification.

Mechanistic Nuances: The Role of the Substituents

While the primary difference in reactivity lies in the nature of the metal (Sn vs. Si), the substituents on the metal also play a role. The triphenyl groups on the tin atom in (2-Methylallyl)triphenylstannane are more electron-withdrawing than the trimethyl groups on the silicon atom in (2-methylallyl)trimethylsilane. However, this electronic effect is secondary to the inherent electropositivity of the metal. The greater polarizability of the C-Sn bond remains the dominant factor contributing to the higher reactivity of the stannane.

Conclusion: Selecting the Optimal Reagent

• (2-Methylallyl)triphenylstannane is the more reactive nucleophile, often requiring milder conditions and offering a broader scope with respect to Lewis acid compatibility. This makes it an excellent choice for less reactive electrophiles or in syntheses where harsh acidic conditions must be avoided.

• (2-methylallyl)trimethylsilane , while less reactive, is often more readily available and the byproducts are generally considered less toxic. Its use is well-established in the robust and reliable Hosomi-Sakurai reaction, particularly when strong Lewis acids are tolerated by the substrate.

By understanding the fundamental principles of their reactivity and considering the practical aspects of their application, researchers can effectively leverage the distinct advantages of each of these powerful synthetic tools.

References

• Mayr, H., et al. Kinetics of the Reactions of Allylsilanes, Allylgermanes, and Allylstannanes with Carbenium Ions. J. Am. Chem. Soc.1991 , 113 (24), 9067–9075. [Link]

• Sakurai, H. Reactions of Allylsilanes and Application to Organic Synthesis. Pure and Applied Chemistry, 1982 , 54(1), 1-22. [Link]

• Hosomi, A.; Sakurai, H. A. Sakurai, H. Chemistry of Organosilicon Compounds. 20. A New Synthesis of γ,δ-Unsaturated Alcohols by the Reaction of Allylsilanes with Carbonyl Compounds in the Presence of Titanium Tetrachloride. Tetrahedron Lett., 1976 , 17(16), 1295-1298. [Link]

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A Comparative Guide to the Purity Validation of (2-Methylallyl)triphenylstannane Using ¹¹⁹Sn NMR Spectroscopy

Abstract

In the synthesis and application of organometallic reagents, particularly in research and drug development, the unequivocal determination of purity is paramount for reproducibility, safety, and stoichiometric accuracy. (2-Methylallyl)triphenylstannane is a versatile reagent whose utility is directly compromised by the presence of synthetic impurities. This guide provides an in-depth validation framework centered on ¹¹⁹Sn Nuclear Magnetic Resonance (NMR) spectroscopy as the definitive analytical tool. We will explore the fundamental principles that make ¹¹⁹Sn NMR uniquely suited for this purpose, present a detailed experimental protocol, and offer a comparative analysis against other common analytical techniques. This document serves as a practical resource for researchers, scientists, and quality control professionals, explaining not just the "how" but the critical "why" behind the chosen methodology.

Introduction: The Imperative for Purity in Organotin Chemistry

(2-Methylallyl)triphenylstannane is a valuable allylation reagent in organic synthesis, enabling the formation of complex carbon-carbon bonds. The integrity of its downstream applications hinges on the purity of the starting reagent. Common synthetic routes, often involving Grignard reagents, can introduce a variety of tin-containing impurities that are structurally similar and may possess confounding reactivity.[1][2][3] The presence of unreacted starting materials like triphenyltin chloride, or byproducts such as hexaphenylditin, can lead to unpredictable reaction yields, complex product mixtures, and erroneous biological or catalytic data. Therefore, a robust analytical method that can directly, selectively, and quantitatively assess all tin-containing species in a sample is not just beneficial—it is essential for scientific integrity.[4]

The Analyte and Its Potential Impurities

The validation process begins with a clear understanding of the target molecule and the likely contaminants that may arise during its synthesis.

(2-Methylallyl)triphenylstannane is typically synthesized by the reaction of a (2-methylallyl)magnesium halide with triphenyltin chloride.

• Target Molecule: (2-Methylallyl)triphenylstannane (C₂₂H₂₂Sn)

• Synthesis Reaction (Typical): (CH₂=C(CH₃)CH₂)MgBr + (C₆H₅)₃SnCl → (C₆H₅)₃SnCH₂C(CH₃)=CH₂ + MgBrCl

Based on this pathway and potential side reactions, the following impurities are commonly anticipated:

• Unreacted Starting Material: Triphenyltin chloride ((C₆H₅)₃SnCl).

• Homocoupling Product: Hexaphenylditin ((C₆H₅)₃Sn-Sn(C₆H₅)₃), arising from Wurtz-type coupling.

• Hydrolysis/Oxidation Product: Bis(triphenyltin) oxide ([(C₆H₅)₃Sn]₂O), formed by exposure of triphenyltin halides or the product to moisture.[5]

• Precursor Impurity: Tetraphenyltin ((C₆H₅)₄Sn), which may be present in the triphenyltin chloride starting material.

Distinguishing these species is challenging for many analytical techniques, but it is a task for which ¹¹⁹Sn NMR spectroscopy is exceptionally well-suited.

¹¹⁹Sn NMR Spectroscopy: The Gold Standard for Validation

Tin possesses three spin-½ nuclei (¹¹⁵Sn, ¹¹⁷Sn, ¹¹⁹Sn), with ¹¹⁹Sn being the most sensitive and commonly used for NMR studies.[6] ¹¹⁹Sn NMR offers several distinct advantages for the analysis of organotin compounds.

• Vast Chemical Shift Range: The ¹¹⁹Sn nucleus exhibits a chemical shift range spanning over 5000 ppm, from approximately +3000 to -2500 ppm.[7] This extreme dispersion minimizes peak overlap, allowing for the clear resolution and identification of structurally similar tin species that would be indistinguishable by other methods.

• High Sensitivity to the Tin Environment: The ¹¹⁹Sn chemical shift is exquisitely sensitive to the coordination number, the nature of the substituents, and the overall electronic environment at the tin center.[8][9][10] A change from a four-coordinate tin in the product to a different four-coordinate environment in an impurity like tetraphenyltin, or the presence of a Sn-Sn bond in hexaphenylditin, results in a large and predictable change in the chemical shift.

• Direct and Quantitative Measurement: As a primary NMR technique, it directly observes the tin nucleus, providing a direct measure of each tin-containing species. When acquired under appropriate conditions, the signal integrals are directly proportional to the molar concentration of each species, enabling precise and accurate purity calculations without the need for species-specific response factors.[11]

Experimental Protocol: A Self-Validating Workflow

The trustworthiness of any analytical result is grounded in a meticulously executed experimental protocol. The following steps are designed to ensure the acquisition of high-quality, quantitative ¹¹⁹Sn NMR data.

Sample Preparation

• Solvent Selection: Choose a deuterated solvent that provides good solubility for the analyte and all expected impurities. Deuteriochloroform (CDCl₃) or deuteriobenzene (C₆D₆) are common choices.[12][13] Ensure the solvent is anhydrous to prevent sample degradation.

• Concentration: Prepare a solution with a concentration of approximately 0.1–0.5 M. This provides a good signal-to-noise ratio in a reasonable acquisition time.

• Internal Standard (Optional but Recommended for Absolute Quantification): For precise quantification, a non-interfering internal standard with a known ¹¹⁹Sn chemical shift and long relaxation time, such as tetramethyltin (SnMe₄), can be used. However, for purity assessment, calculating the relative percentages of all observed tin signals is often sufficient.

• Filtration: Filter the sample into a clean, dry 5 mm NMR tube to remove any particulate matter.

NMR Data Acquisition

The causality behind parameter selection is critical for quantitation. Simply using default parameters is insufficient.

• Spectrometer Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe tuned to the ¹¹⁹Sn frequency (e.g., ~149 MHz on a 400 MHz instrument).

• Pulse Sequence: Employ a simple pulse-acquire sequence with ¹H decoupling. Inverse-gated decoupling is crucial to suppress the negative Nuclear Overhauser Effect (NOE), which can perturb signal intensities.[7]

• Relaxation Delay (D1): This is the most critical parameter for quantitation. The delay between pulses (D1) must be at least 5 times the longest spin-lattice relaxation time (T₁) of any tin nucleus in the sample.[11] Organotin compounds can have long T₁ values (10-60 seconds or more). A preliminary T₁ measurement is ideal. If not feasible, a conservative D1 of 60-120 seconds is recommended to ensure full relaxation and accurate signal integration.

• Acquisition Time (AT): Set to 1–2 seconds to ensure good digital resolution.

• Number of Scans (NS): Adjust to achieve a signal-to-noise ratio (S/N) of >100:1 for the main product peak, which allows for the detection of minor impurities.

Data Processing

• Fourier Transform: Apply an exponential multiplication with a line broadening (LB) of 1–5 Hz to improve S/N.

• Phasing and Baseline Correction: Carefully phase the spectrum to achieve pure absorption lineshapes. Apply an automated polynomial baseline correction to ensure accurate integration.

• Referencing: Reference the spectrum to an external standard, typically tetramethyltin (SnMe₄) at δ = 0.0 ppm.[7]

• Integration: Integrate all signals corresponding to tin-containing species. Define the integral of the main product peak as the reference.

Below is a diagram illustrating the entire experimental workflow.

Caption: Experimental workflow for quantitative ¹¹⁹Sn NMR analysis.

Data Interpretation and Purity Calculation

A typical ¹¹⁹Sn NMR spectrum will show distinct signals for the product and any tin-containing impurities.

• (2-Methylallyl)triphenylstannane: The chemical shift (δ) is expected in the region typical for tetraorganostannanes where one substituent is an alkyl group. While a specific literature value is elusive, it is anticipated to be significantly upfield (more negative) than the triphenyltin halide precursor. For reference, similar Ph₃Sn-Alkyl compounds appear in the range of -40 to -100 ppm.

• Triphenyltin chloride ((C₆H₅)₃SnCl): This precursor will appear downfield, typically in the range of +150 to +165 ppm in a non-coordinating solvent like CDCl₃.

• Hexaphenylditin ((C₆H₅)₃Sn-Sn(C₆H₅)₃): Characterized by a signal around -70 to -90 ppm, often showing coupling to the other tin isotopes.

• Tetraphenyltin ((C₆H₅)₄Sn): This highly symmetric impurity is found further upfield, around -120 to -140 ppm.

Purity Calculation: The purity is calculated based on the relative integration of the signals.

Purity (%) = [ (Integral of Product Peak) / (Sum of Integrals of All Tin-Containing Peaks) ] × 100

The logical process for interpreting the resulting spectrum is outlined below.

Caption: Decision workflow for ¹¹⁹Sn NMR spectral interpretation.

Comparative Analysis with Alternative Techniques

While ¹¹⁹Sn NMR is the most definitive method, it is instructive to compare it with other common analytical techniques to understand its superior value proposition for this specific validation task.

Feature	¹¹⁹Sn NMR Spectroscopy	¹H / ¹³C NMR Spectroscopy	Mass Spectrometry (MS)	Elemental Analysis (EA)
Specificity to Tin	Excellent. Directly probes the tin nucleus, providing unambiguous information about each unique tin environment.	Poor. Infers the presence of tin indirectly. Cannot easily distinguish between different tin species with identical organic moieties.	Good. Can confirm the mass of the parent ion, but may not distinguish isomers or provide quantitative data on mixtures without extensive calibration.	Poor. Provides only the bulk percentage of tin (and C, H), offering no information on individual species.
Quantitative Accuracy	Excellent. Highly accurate and precise when acquired with long relaxation delays, allowing for direct molar ratio determination.[11]	Fair to Good. Quantitative for total organic content, but not for individual tin species if signals overlap.	Poor to Fair. Signal intensity is highly dependent on ionization efficiency, making it non-quantitative without species-specific standards.	Good. Accurate for bulk elemental composition but not for purity assessment of a mixture.
Impurity Identification	Excellent. The wide chemical shift range allows for clear identification of common tin-containing impurities.[6][7]	Poor. Impurity signals are often masked by the complex signals of the main product.	Good. Can identify impurities if they have different masses and are present in sufficient quantity.	None. Cannot identify or quantify individual impurities.
Structural Information	Provides information on the immediate coordination and electronic environment of the tin atom.	Excellent. Provides detailed information about the organic framework (the allyl and phenyl groups).	Provides parent mass and fragmentation patterns, which can help elucidate the structure.	Provides only the elemental formula of the bulk material.
Key Advantage	Unambiguous identification and quantification of all tin-containing species in a single experiment.	Definitive characterization of the organic ligands attached to the tin.	High sensitivity for detecting trace-level components.	Confirmation of the overall elemental composition.
Key Limitation	Lower intrinsic sensitivity compared to ¹H NMR; requires specialized probe and longer acquisition times for quantitation.	Insensitive to the nature of the tin center itself.	Quantification is challenging and often requires isotopic labeling.	Provides no structural information or data on individual components.

Synthesis of Comparison: For the specific task of validating the purity of (2-Methylallyl)triphenylstannane with respect to other tin-containing compounds, ¹¹⁹Sn NMR is unequivocally the superior technique. While ¹H and ¹³C NMR are essential complementary methods to confirm the identity of the organic structure, they fail to provide the direct, quantitative insight into the tin species that ¹¹⁹Sn NMR delivers.

Conclusion

The validation of (2-Methylallyl)triphenylstannane purity is a critical step in ensuring the reliability and reproducibility of chemical research and development. This guide has established ¹¹⁹Sn NMR spectroscopy as the most authoritative and trustworthy method for this purpose. Its ability to resolve, identify, and quantify various tin-containing species in a single, direct experiment provides a level of analytical certainty that other techniques cannot match. By following a robust, self-validating experimental protocol that prioritizes quantitative accuracy—particularly through the use of appropriate relaxation delays—researchers can have the utmost confidence in the purity of their organotin reagents, thereby upholding the highest standards of scientific integrity.

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